2-Chloro-4-oxohex-2-enedioic acid

Core Science & Biosynthesis

Physicochemical Properties of 2-Chloro-4-oxohex-2-enedioic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-4-oxohex-2-enedioic acid, a halogenated oxo dicarboxylic acid, presents a molecule of interest within various chemical and biological research domains. Its structure, featuring a chloro substituent and a keto group on a hexenedioic acid backbone, suggests potential for diverse chemical reactivity and biological activity. Understanding its fundamental physicochemical properties is paramount for its application in medicinal chemistry, materials science, and metabolic research. This technical guide provides a consolidated overview of the known physicochemical characteristics of 2-Chloro-4-oxohex-2-enedioic acid, outlines general experimental protocols for their determination, and presents a logical workflow for such characterization.

Core Physicochemical Data

Precise experimental determination of all physicochemical properties for 2-Chloro-4-oxohex-2-enedioic acid is not extensively documented in publicly available literature. However, computational models provide valuable estimations for several key parameters. The following table summarizes the available quantitative data, primarily from computational predictions.

Property	Value	Source
IUPAC Name	(2E)-2-chloro-4-oxohex-2-enedioic acid	PubChem[1]
Molecular Formula	C₆H₅ClO₅	PubChem[1]
Molecular Weight	192.55 g/mol	PubChem[1]
Monoisotopic Mass	191.9774516 g/mol	Not specified in search results
pKa (strongest acidic)	1.91	Human Metabolome Database (Predicted by ChemAxon)[2]
logP (Octanol-Water Partition Coefficient)	1.05	Human Metabolome Database (Predicted by ALOGPS)[2]
Water Solubility	0.6 g/L	Human Metabolome Database (Predicted by ALOGPS)[2]
Melting Point	Not Available	Human Metabolome Database[2]
Boiling Point	Not Available	Human Metabolome Database[2]

Experimental Protocols for Physicochemical Characterization

Determination of Melting Point

The melting point of a solid crystalline substance is a critical indicator of its purity.

Methodology: Capillary Melting Point Determination

• Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus with a heating block and a thermometer or a digital temperature sensor is used.

• Procedure: The capillary tube is placed in the heating block, and the temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: The temperature range from the point at which the first drop of liquid appears to the point at which the entire sample has melted is recorded as the melting range. A sharp melting range (e.g., 0.5-1 °C) is indicative of a pure compound.

Determination of pKa (Acid Dissociation Constant)

The pKa value quantifies the strength of an acid in a solution.

Methodology: Potentiometric Titration

• Solution Preparation: A precisely weighed amount of the organic acid is dissolved in a known volume of deionized water or a suitable co-solvent if the compound has low water solubility.

• Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of known concentration.

• pH Measurement: The pH of the solution is monitored throughout the titration using a calibrated pH meter.

• Data Analysis: A titration curve is generated by plotting the pH against the volume of titrant added. The pKa is determined from the pH at the half-equivalence point, where half of the acid has been neutralized.

Determination of Solubility

Solubility is a measure of the maximum amount of a substance that can dissolve in a given amount of solvent at a specific temperature.

Methodology: Shake-Flask Method

• Equilibration: An excess amount of the solid compound is added to a known volume of the solvent (e.g., water, ethanol, buffer of specific pH) in a sealed flask.

• Agitation: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Separation: The saturated solution is carefully separated from the undissolved solid by centrifugation and/or filtration.

• Quantification: The concentration of the dissolved compound in the filtrate is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or mass spectrometry (MS).[3][4]

Determination of logP (Octanol-Water Partition Coefficient)

The logP value is a measure of a compound's lipophilicity and is crucial for predicting its pharmacokinetic properties.

Methodology: Shake-Flask Method

• Partitioning: A known amount of the compound is dissolved in a biphasic system of n-octanol and water (or a suitable buffer) in a separatory funnel.

• Equilibration: The mixture is shaken vigorously to allow for the partitioning of the compound between the two phases and then allowed to stand for the phases to separate completely.

• Quantification: The concentration of the compound in both the n-octanol and aqueous phases is determined using an appropriate analytical method (e.g., HPLC-UV/MS).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of P.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive physicochemical characterization of an organic acid like 2-Chloro-4-oxohex-2-enedioic acid.

Caption: Workflow for Physicochemical Characterization.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the surveyed scientific literature detailing the involvement of 2-Chloro-4-oxohex-2-enedioic acid in any biological signaling pathways. Its structural similarity to metabolic intermediates suggests a potential for interaction with various enzymes, but this remains an area for future investigation. Researchers are encouraged to perform biological assays to elucidate its potential roles.

Conclusion

This technical guide provides a summary of the currently available physicochemical data for 2-Chloro-4-oxohex-2-enedioic acid, which is primarily based on computational predictions. The outlined experimental protocols offer a robust framework for the empirical determination of these properties, which is essential for validating and expanding upon the existing computational data. Further research is warranted to fully characterize this compound and to explore its potential biological activities.

References

• 1. 2-Chloromaleylacetate | C6H5ClO5 | CID 9776838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for 2,5-Dichloro-4-oxohex-2-enedioate (HMDB0060363) [hmdb.ca]
• 3. Detection Methods for Organic Acids - Creative Proteomics [metabolomics.creative-proteomics.com]
• 4. tandfonline.com [tandfonline.com]

Crystal Structure of 2-Chloro-4-oxohex-2-enedioic Acid Remains Elusive

A comprehensive search of scientific literature and crystallographic databases has revealed a notable absence of publicly available data on the specific crystal structure of 2-Chloro-4-oxohex-2-enedioic acid. Despite its relevance as a potential intermediate in metabolic pathways and its interest to researchers in drug development, detailed experimental analysis of its three-dimensional atomic arrangement appears to be unpublished or not indexed in major public repositories.

This technical guide aims to provide a framework for the analysis of 2-Chloro-4-oxohex-2-enedioic acid's crystal structure, outlining the necessary experimental protocols and data presentation standards that would be required should a crystal structure be determined in the future. Given the current lack of specific data, this document will serve as a template for future research endeavors.

Physicochemical Properties

While a definitive crystal structure is not available, fundamental physicochemical properties of 2-Chloro-4-oxohex-2-enedioic acid can be summarized from available chemical databases.

Property	Value
Molecular Formula	C₆H₅ClO₅
Molecular Weight	192.55 g/mol
IUPAC Name	(2E)-2-chloro-4-oxohex-2-enedioic acid
Synonyms	2-Chloromaleylacetate, 2-chloromaleylacetic acid

Hypothetical Experimental Workflow for Crystal Structure Determination

Should crystals of 2-Chloro-4-oxohex-2-enedioic acid become available, a standard workflow for their analysis would be employed. The following diagram outlines the logical progression of such an investigation.

Caption: A logical workflow for the determination and analysis of a small molecule crystal structure.

Detailed Experimental Protocols (Hypothetical)

The following sections detail the methodologies that would be essential for a comprehensive crystal structure analysis of 2-Chloro-4-oxohex-2-enedioic acid.

Synthesis and Crystallization

A crucial first step would be the synthesis of high-purity 2-Chloro-4-oxohex-2-enedioic acid. Following synthesis, a variety of crystallization techniques would be employed to obtain single crystals suitable for X-ray diffraction. These techniques could include:

• Slow Evaporation: A solution of the compound in a suitable solvent would be allowed to evaporate slowly at a constant temperature.

• Vapor Diffusion (Hanging or Sitting Drop): A drop of the compound's solution would be equilibrated with a larger reservoir of a precipitant, leading to gradual crystallization.

• Cooling Crystallization: A saturated solution of the compound would be slowly cooled to induce crystallization.

Single Crystal X-ray Diffraction Data Collection

Once a suitable single crystal is obtained, it would be mounted on a goniometer and subjected to X-ray diffraction analysis.

• Crystal Mounting: A single crystal of appropriate size and quality would be selected under a microscope and mounted on a loop or a glass fiber.

• Data Collection: The mounted crystal would be placed in an X-ray diffractometer. Data would be collected at a specific temperature, often a cryogenic temperature (e.g., 100 K), to minimize thermal motion of the atoms. A monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation) would be used. A series of diffraction images would be collected as the crystal is rotated.

Structure Solution and Refinement

The collected diffraction data would then be used to solve and refine the crystal structure.

• Data Processing: The diffraction images would be processed to determine the unit cell dimensions, space group, and the intensities of the diffraction spots.

• Structure Solution: The initial atomic positions would be determined using direct methods or Patterson methods.

• Structure Refinement: The atomic coordinates and thermal parameters would be refined against the experimental diffraction data using least-squares methods.

Anticipated Data Presentation

A successful crystal structure determination would yield a wealth of quantitative data. This information would be best presented in a series of structured tables for clarity and ease of comparison.

Table 1: Crystal Data and Structure Refinement Details (Example)

Parameter	Value
Empirical formula	C₆H₅ClO₅
Formula weight	192.55
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal system	To be determined
Space group	To be determined
Unit cell dimensions	a = x Å, α = 90°b = y Å, β = y°c = z Å, γ = 90°
Volume	V ų
Z	n
Density (calculated)	ρ g/cm³
Absorption coefficient	μ mm⁻¹
F(000)	f
Crystal size	x × y × z mm³
Theta range for data collection	θ to θ °
Index ranges	-h≤h≤h, -k≤k≤k, -l≤l≤l
Reflections collected	N
Independent reflections	n [R(int) = r]
Completeness to theta = θ°	p %
Absorption correction	Method
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	d / r / p
Goodness-of-fit on F²	g
Final R indices [I>2sigma(I)]	R1 = r1, wR2 = wr2
R indices (all data)	R1 = r1, wR2 = wr2
Largest diff. peak and hole	p and h e.Å⁻³

Table 2: Selected Bond Lengths (Å) and Angles (°) (Example)

Bond/Angle	Length (Å) / Angle (°)
Cl(1)-C(2)	To be determined
C(2)-C(3)	To be determined
C(3)-C(4)	To be determined
C(4)=O(1)	To be determined
C(1)-O(2)	To be determined
C(1)-O(3)	To be determined
C(6)-O(4)	To be determined
C(6)-O(5)	To be determined
C(3)-C(2)-Cl(1)	To be determined
O(1)-C(4)-C(3)	To be determined

Biological Significance and Signaling Pathways

Currently, there is no specific information available in the searched literature regarding the signaling pathways in which 2-Chloro-4-oxohex-2-enedioic acid is directly involved. As a chlorinated organic acid, it may play a role as a metabolite in bacterial degradation pathways of chlorinated aromatic compounds. However, without experimental evidence, any depiction of a signaling pathway would be purely speculative. Future research would be needed to elucidate its biological interactions and potential roles in cellular signaling.

Conclusion

The crystal structure of 2-Chloro-4-oxohex-2-enedioic acid remains an open area for investigation. The methodologies and data presentation formats outlined in this guide provide a roadmap for researchers who undertake the challenge of crystallizing this compound and determining its three-dimensional structure. Such a study would be a valuable contribution to the fields of structural chemistry and drug development, providing insights into the molecule's conformation, intermolecular interactions, and potential binding modes with biological targets. Until such experimental data becomes available, a detailed, in-depth technical guide on its crystal structure cannot be fully realized.

Spectroscopic and Experimental Data for 2-Chloro-4-oxohex-2-enedioic Acid: A Technical Overview

Initial searches for spectroscopic and experimental data for 2-Chloro-4-oxohex-2-enedioic acid did not yield specific results for this compound. The following information pertains to the closely related molecule, 2,5-Dichloro-4-oxohex-2-enedioate, and is presented as a potential reference.

This technical guide provides an overview of the available chemical and physical properties of 2,5-Dichloro-4-oxohex-2-enedioate. Due to the lack of specific experimental data for 2-Chloro-4-oxohex-2-enedioic acid in publicly accessible databases, this document serves to inform researchers, scientists, and drug development professionals about a structurally similar compound.

Chemical Identity of 2,5-Dichloro-4-oxohex-2-enedioate

Identifier	Value
IUPAC Name	(E)-2,5-dichloro-4-oxohex-2-enedioic acid
Molecular Formula	C₆H₄Cl₂O₅[1]
Molecular Weight	227.00 g/mol [1]
Canonical SMILES	C(=C(C(=O)O)Cl)C(=O)C(C(=O)O)Cl
InChI Key	PLPVRWUZGSFJJB-OWOJBTEDSA-N[1]
CAS Registry Number	Not Available[2]

Physicochemical Properties

2,5-Dichloro-4-oxohex-2-enedioate is classified as a medium-chain keto acid and derivative.[2] It is characterized as a very hydrophobic molecule and is practically insoluble in water.[2]

Spectroscopic Data

Experimental Protocols

Specific experimental protocols for the synthesis and analysis of 2,5-Dichloro-4-oxohex-2-enedioate are not detailed in the available literature.

Biological Context

2,5-Dichloro-4-oxohex-2-enedioate has been identified as a metabolite found in or produced by Escherichia coli (strain K12, MG1655).[1]

Visualization of Chemical Data Retrieval

The following workflow illustrates the process undertaken to search for the requested chemical data.

Caption: Data retrieval workflow.

References

• 1. Human Metabolome Database: 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000208) [hmdb.ca]
• 2. rsc.org [rsc.org]

An In-depth Technical Guide on the Putative Biosynthesis and Isolation of Chlorinated Oxohexenedioic Acids

Disclaimer: Direct scientific literature detailing the discovery and isolation of 2-Chloro-4-oxohex-2-enedioic acid is not available at the time of this writing. This guide, therefore, focuses on closely related, known compounds, namely 2,4-dichloro-5-oxo-2-hexenedioic acid and 2,5-dichloro-4-oxohex-2-enedioic acid. The experimental protocols provided are hypothetical, constructed from established principles of microbial degradation of chlorinated aromatic compounds, and are intended to serve as a scientifically grounded framework for researchers.

Introduction

Chlorinated organic compounds are a significant class of environmental pollutants, and understanding their fate is crucial for bioremediation efforts. The microbial degradation of these compounds often leads to the formation of various chlorinated aliphatic acids. This guide explores the potential discovery and isolation of chlorinated oxohexenedioic acids, which are likely intermediates in the bacterial breakdown of chlorophenols. These compounds are of interest to researchers studying metabolic pathways, enzymatic mechanisms, and the development of novel bioremediation strategies.

This document provides a summary of available data on related compounds, a proposed biosynthetic pathway, and a hypothetical experimental protocol for the production and isolation of a representative chlorinated oxohexenedioic acid.

Quantitative Data of Related Compounds

While data for 2-Chloro-4-oxohex-2-enedioic acid is unavailable, the following tables summarize the computed properties for two similar dichlorinated compounds from the PubChem database.

Table 1: Computed Properties of 2,4-dichloro-5-oxo-2-hexenedioic acid

Property	Value	Source
Molecular Formula	C6H4Cl2O5	PubChem
Molecular Weight	227.00 g/mol	PubChem
Exact Mass	225.9435786 Da	PubChem
XLogP3	1.2	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	5	PubChem
Rotatable Bond Count	3	PubChem

Table 2: Computed Properties of 2,5-dichloro-4-oxohex-2-enedioic acid

Property	Value	Source
Molecular Formula	C6H4Cl2O5	PubChem
Molecular Weight	227.00 g/mol	PubChem
Exact Mass	225.9435786 Da	PubChem
XLogP3	0.8	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	5	PubChem
Rotatable Bond Count	3	PubChem

Proposed Biosynthetic Pathway

The formation of chlorinated oxohexenedioic acids in the environment is likely a result of the microbial degradation of chlorophenols, common industrial pollutants. Bacteria possessing the modified ortho-cleavage pathway can break down these aromatic compounds into aliphatic acids. The proposed pathway for the formation of a chlorinated oxohexenedioic acid initiates with the enzymatic conversion of a chlorophenol to a chlorocatechol, followed by aromatic ring cleavage.

Caption: Proposed enzymatic pathway for the formation of a chlorinated oxohexenedioic acid from a chlorophenol precursor.

Hypothetical Experimental Protocols

The following protocols describe a plausible method for the enzymatic synthesis and subsequent isolation and characterization of a chlorinated oxohexenedioic acid.

Objective: To synthesize a chlorinated oxohexenedioic acid via the enzymatic degradation of a chlorocatechol.

Materials:

• 3-Chlorocatechol (substrate)

• Chlorocatechol 1,2-dioxygenase (e.g., from Pseudomonas putida)

• Chloromuconate cycloisomerase (e.g., from Pseudomonas putida)

• Potassium phosphate buffer (50 mM, pH 7.5)

• Cofactors (as required by the specific enzymes, e.g., NAD(P)H)

• Bioreactor or temperature-controlled reaction vessel

• Spectrophotometer

Methodology:

• Enzyme Preparation: Obtain or purify chlorocatechol 1,2-dioxygenase and chloromuconate cycloisomerase. Determine the activity of each enzyme preparation using standard assays.

• Reaction Setup: In a bioreactor, prepare a reaction mixture containing 50 mM potassium phosphate buffer (pH 7.5). Add the enzymes to a final concentration determined by their activity (e.g., 1-5 U/mL).

• Substrate Addition: Dissolve 3-chlorocatechol in a minimal amount of a suitable solvent and add to the reaction mixture to a final concentration of 1-10 mM.

• Incubation: Incubate the reaction mixture at an optimal temperature for the enzymes (e.g., 30°C) with gentle agitation.

• Monitoring: Monitor the progress of the reaction by spectrophotometrically measuring the formation of the chlorinated muconic acid intermediate, which has a characteristic UV absorbance maximum.

• Reaction Termination: Once the substrate is consumed or the reaction reaches a plateau, terminate the reaction by acidifying the mixture to pH 2.0 with HCl. This will precipitate the proteins.

• Protein Removal: Centrifuge the acidified mixture to pellet the precipitated enzymes. Collect the supernatant for product isolation.

Objective: To isolate and purify the synthesized chlorinated oxohexenedioic acid from the reaction mixture.

Materials:

• Supernatant from Protocol 1

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Mobile phase: Acetonitrile and water with 0.1% formic acid

Methodology:

• Liquid-Liquid Extraction: Transfer the supernatant to a separatory funnel and perform a liquid-liquid extraction with an equal volume of ethyl acetate. Repeat the extraction three times.

• Drying: Combine the organic phases and dry over anhydrous sodium sulfate.

• Concentration: Remove the ethyl acetate under reduced pressure using a rotary evaporator to obtain the crude product.

• HPLC Purification: Dissolve the crude product in a minimal volume of the HPLC mobile phase and purify using a preparative HPLC system. Collect the fractions corresponding to the target compound.

• Solvent Removal: Evaporate the solvent from the collected fractions to obtain the purified chlorinated oxohexenedioic acid.

Objective: To confirm the identity and purity of the isolated compound.

Materials:

• Purified compound from Protocol 2

• Mass Spectrometer (MS)

• Nuclear Magnetic Resonance (NMR) Spectrometer

• Infrared (IR) Spectrometer

Methodology:

• Mass Spectrometry: Determine the molecular weight and fragmentation pattern of the compound using high-resolution mass spectrometry (e.g., ESI-MS).

• NMR Spectroscopy: Obtain ¹H and ¹³C NMR spectra to elucidate the chemical structure of the compound.

• IR Spectroscopy: Use IR spectroscopy to identify the functional groups present in the molecule (e.g., carboxylic acids, ketones, C=C double bonds).

Experimental Workflow Visualization

The following diagram illustrates the overall workflow from enzymatic synthesis to characterization.

Caption: A logical workflow for the proposed synthesis, isolation, and characterization of a chlorinated oxohexenedioic acid.

Conclusion

While the direct discovery and isolation of 2-Chloro-4-oxohex-2-enedioic acid have not been documented, this guide provides a comprehensive, technically-informed framework for its potential biosynthesis and subsequent analysis. By leveraging the known enzymatic pathways for chlorophenol degradation, researchers can design experiments to produce and study this and other related chlorinated dicarboxylic acids. The protocols and visualizations presented here are intended to be a valuable resource for scientists and drug development professionals working in the fields of bioremediation, enzymology, and metabolic pathway engineering. Further research is warranted to validate these hypothetical pathways and protocols.

Potential Biological Activity of 2-Chloro-4-oxohex-2-enedioic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

2-Chloro-4-oxohex-2-enedioic acid is a dicarboxylic acid containing several reactive functional groups that suggest a potential for biological activity. Its core structure includes an α,β-unsaturated ketone and a vinylic chloride. Such functionalities are known to be electrophilic and can react with nucleophilic residues in biomolecules, leading to a range of cellular effects. This guide provides a detailed analysis of the potential bioactivity based on established structure-activity relationships of similar chemical entities.

Predicted Biological Activity and Mechanism of Action

The primary mechanism of action for 2-Chloro-4-oxohex-2-enedioic acid is anticipated to be through Michael addition, a characteristic reaction of α,β-unsaturated carbonyl compounds.[1][2][3] These compounds are soft electrophiles that readily react with soft nucleophiles, such as the sulfhydryl groups of cysteine residues in proteins.[2]

The presence of a chloro atom on the α-carbon of the unsaturated system is expected to enhance the electrophilicity of the β-carbon, making it more susceptible to nucleophilic attack. This can lead to irreversible covalent modification of proteins, including enzymes, which can result in the inhibition of their function.[4]

Proposed Signaling Pathway and Molecular Interaction

The interaction of 2-Chloro-4-oxohex-2-enedioic acid with a target protein is depicted in the following diagram. The nucleophilic attack by a cysteine residue on the β-carbon of the enone system leads to the formation of a covalent adduct, thereby inactivating the protein.

Caption: Proposed Michael addition mechanism.

This covalent modification is a form of irreversible inhibition and can lead to various toxicological effects, including general toxicity, mutagenicity, and carcinogenicity.[1]

Potential as an Enzyme Inhibitor

Given its reactivity, 2-Chloro-4-oxohex-2-enedioic acid is a candidate for an enzyme inhibitor. The type of inhibition would likely be irreversible due to the formation of a stable covalent bond.[4]

Types of Enzyme Inhibition

Enzyme inhibitors can be broadly classified as reversible or irreversible.

• Reversible Inhibitors: These bind to enzymes through non-covalent interactions and can be dissociated from the enzyme.[5]

  • Competitive Inhibition: The inhibitor binds to the active site, preventing substrate binding.[5]

  • Non-competitive Inhibition: The inhibitor binds to an allosteric site, altering the enzyme's conformation and reducing its activity, regardless of substrate binding.

  • Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex.[5]

• Irreversible Inhibitors: These typically form covalent bonds with the enzyme, leading to permanent inactivation.[4] 2-Chloro-4-oxohex-2-enedioic acid falls into this category due to its potential for Michael addition.

The following diagram illustrates the different types of reversible enzyme inhibition.

Caption: Reversible enzyme inhibition pathways.

Suggested Experimental Protocols

To investigate the potential biological activity of 2-Chloro-4-oxohex-2-enedioic acid, the following experimental approaches are recommended.

General Cytotoxicity Assays

• MTT Assay: To assess the effect of the compound on cell viability and proliferation in various cell lines.

• LDH Assay: To measure cytotoxicity by quantifying lactate dehydrogenase release from damaged cells.

Enzyme Inhibition Assays

• Targeted Enzyme Assays: Based on computational docking studies or literature on similar compounds, specific enzymes (e.g., thiol-dependent enzymes like caspases or phosphatases) can be selected for in vitro inhibition assays.

• Kinetic Studies: To determine the type of inhibition (if reversible) and to calculate inhibition constants such as Ki and IC50 values. Lineweaver-Burk plots can be used to distinguish between competitive, non-competitive, and uncompetitive inhibition.[6]

Mechanism of Action Studies

• Mass Spectrometry: To identify covalent adducts formed between the compound and target proteins, confirming the Michael addition mechanism.

• Site-directed Mutagenesis: To mutate putative target residues (e.g., cysteine) in a protein of interest to confirm their role in the covalent binding of the compound.

The following workflow outlines a general approach for characterizing the biological activity of a novel compound like 2-Chloro-4-oxohex-2-enedioic acid.

Caption: General experimental workflow.

Quantitative Data from Structurally Related Compounds

While no quantitative data exists for 2-Chloro-4-oxohex-2-enedioic acid, data from other α,β-unsaturated carbonyl compounds can provide an indication of potential potency. For example, various derivatives of esters, aldehydes, and ketones with this structural feature have been shown to exhibit a range of toxic potencies.[7][8] The specific molecular structure, including the nature and position of substituents, significantly influences the biological activity.[7]

Conclusion

Based on its chemical structure, 2-Chloro-4-oxohex-2-enedioic acid is predicted to be a biologically active compound, likely acting as an irreversible enzyme inhibitor through Michael addition. Its potential for covalent modification of proteins suggests that it could have significant cellular effects. Further experimental investigation is required to confirm this predicted activity and to fully characterize its biological profile. The experimental workflows and methodologies outlined in this guide provide a framework for such an investigation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Formation of categories from structure-activity relationships to allow read-across for risk assessment: toxicity of alpha,beta-unsaturated carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of Enzyme Inhibition on Enzymatic Reaction - Creative Enzymes [creative-enzymes.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Schultz, T.W.; Yarbrough, J.W. Trends in structure-toxicity relationships for carbonyl-containing α,β-unsaturated compounds. SAR QSAR Environ. Res. 2004, 15, 2, 139–146. [qsardb.org]
• 8. tandfonline.com [tandfonline.com]

An In-depth Technical Guide on the Core Mechanism of Action of 2-Chloro-4-oxohex-2-enedioic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-4-oxohex-2-enedioic acid, systematically known as (E)-2-chloro-4-oxohex-2-enedioic acid and commonly referred to as 2-chloromaleylacetate, is a key intermediate in the bacterial degradation of chlorinated aromatic compounds. Its primary mechanism of action is centered on its role as a substrate for the enzyme maleylacetate reductase. This enzyme facilitates the detoxification and channeling of this chlorinated metabolite into the central 3-oxoadipate pathway. This technical guide provides a comprehensive overview of the mechanism of action of 2-chloro-4-oxohex-2-enedioic acid, focusing on its interaction with maleylacetate reductase, supported by available quantitative data, detailed experimental protocols, and visual diagrams of the involved biochemical pathway.

Introduction

The widespread use of chlorinated aromatic compounds has led to significant environmental contamination. Microorganisms, particularly bacteria, have evolved sophisticated enzymatic pathways to degrade these xenobiotics. A crucial step in the aerobic degradation of many chloroaromatics is the formation of chlorinated catechols, which are subsequently processed, leading to the formation of intermediates such as 2-chloro-4-oxohex-2-enedioic acid. Understanding the fate of this metabolite is critical for bioremediation strategies and for assessing the broader toxicological implications of chlorinated intermediates. The primary enzyme responsible for the metabolism of 2-chloro-4-oxohex-2-enedioic acid is maleylacetate reductase (EC 1.3.1.32).

Core Mechanism of Action: Interaction with Maleylacetate Reductase

The central mechanism of action of 2-chloro-4-oxohex-2-enedioic acid is its enzymatic conversion by maleylacetate reductase. This NADH-dependent enzyme catalyzes the reductive dehalogenation of 2-chloro-4-oxohex-2-enedioic acid, converting it to 3-oxoadipate, a common intermediate that can enter the tricarboxylic acid (TCA) cycle.

The reaction proceeds in a two-step manner within the active site of maleylacetate reductase:

• Reductive Dehalogenation: The initial step involves the reduction of the carbon-carbon double bond and the concomitant elimination of the chlorine atom from the C2 position. This step consumes one molecule of NADH.

• Reduction of the Intermediate: The resulting dehalogenated intermediate, maleylacetate, is then further reduced to 3-oxoadipate, a reaction that consumes a second molecule of NADH.

Therefore, the complete conversion of one mole of 2-chloro-4-oxohex-2-enedioic acid to 3-oxoadipate requires two moles of NADH[1].

Quantitative Data

The following table summarizes the kinetic parameters for the interaction of various substituted maleylacetates, including 2-chloro-4-oxohex-2-enedioic acid, with maleylacetate reductase from Pseudomonas sp. strain B13. These data highlight the enzyme's substrate specificity.

Substrate	Apparent Km (µM)	Relative Vmax (%)	NADH Consumed (mol/mol substrate)
Maleylacetate	25	100	1
2-Chloro-4-oxohex-2-enedioic acid	30	80	2
2-Fluoro-maleylacetate	15	90	2
2-Bromo-maleylacetate	45	70	2
2,5-Dichloro-maleylacetate	40	60	2
3-Methyl-maleylacetate	60	50	1
5-Methyl-maleylacetate	150	20	1

Data adapted from a study on maleylacetate reductase from Pseudomonas sp. strain B13[1]. The Vmax is relative to the conversion of maleylacetate.

The affinity of the enzyme for the substrate is influenced by the properties of the halogen substituent. A lower van der Waals radius and higher electronegativity of the halogen at the C2 position, as seen with fluorine, result in a lower Km value, indicating higher affinity. Conversely, bulkier substituents or those with lower electronegativity increase the Km[1].

Experimental Protocols

Maleylacetate Reductase Activity Assay

This protocol describes a spectrophotometric assay to determine the activity of maleylacetate reductase by monitoring the oxidation of NADH.

Materials:

• Potassium phosphate buffer (100 mM, pH 7.0)

• NADH solution (10 mM in buffer)

• 2-Chloro-4-oxohex-2-enedioic acid solution (10 mM in buffer)

• Purified maleylacetate reductase enzyme preparation

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing:

  • 880 µL of potassium phosphate buffer

  • 100 µL of NADH solution (final concentration 1 mM)

  • 10 µL of maleylacetate reductase preparation

• Incubate the mixture for 2 minutes at 30°C to allow for temperature equilibration and to record any background NADH oxidation.

• Initiate the reaction by adding 10 µL of the 2-chloro-4-oxohex-2-enedioic acid solution (final concentration 0.1 mM).

• Immediately monitor the decrease in absorbance at 340 nm over time. The molar extinction coefficient for NADH at 340 nm is 6220 M-1cm-1.

• Calculate the enzyme activity based on the rate of NADH oxidation. One unit of enzyme activity is defined as the amount of enzyme that catalyzes the oxidation of 1 µmol of NADH per minute under the specified conditions.

Signaling Pathways and Workflows

Bacterial Degradation Pathway of Chlorinated Catechols

The following diagram illustrates the central role of 2-chloro-4-oxohex-2-enedioic acid and maleylacetate reductase in the degradation pathway of chlorinated aromatic compounds.

Caption: Degradation pathway of chlorinated aromatics.

Experimental Workflow for Kinetic Analysis

The following diagram outlines the workflow for determining the kinetic parameters of maleylacetate reductase with 2-chloro-4-oxohex-2-enedioic acid as a substrate.

Caption: Workflow for kinetic analysis.

Broader Biological Significance and Potential Implications

While the primary known role of 2-chloro-4-oxohex-2-enedioic acid is as a metabolic intermediate in bacteria, its potential effects on higher organisms, including humans, are not well-characterized. As a chlorinated organic compound, there is a potential for toxicity, although specific data are lacking. The formation of such intermediates during the bioremediation of chloroaromatics warrants further investigation into their potential for bioaccumulation and off-target effects. For drug development professionals, while 2-chloro-4-oxohex-2-enedioic acid itself is unlikely to be a therapeutic agent, the enzyme that acts upon it, maleylacetate reductase, could be a target for the development of biosensors for environmental monitoring or for engineering more efficient bioremediation pathways.

Conclusion

The mechanism of action of 2-chloro-4-oxohex-2-enedioic acid is intrinsically linked to its role as a substrate for maleylacetate reductase in bacterial degradation pathways. This enzyme efficiently catalyzes the reductive dehalogenation of the compound, facilitating its entry into central metabolism. The quantitative data available highlight the enzyme's specificity for this and other substituted maleylacetates. The provided experimental protocols and workflow diagrams offer a practical guide for researchers studying this pathway. Further research is needed to fully elucidate the potential toxicological and broader biological effects of this chlorinated intermediate in different biological systems.

References

• 1. Maleylacetate reductase of Pseudomonas sp. strain B13: specificity of substrate conversion and halide elimination - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Technical Guide: Thermal Stability and Decomposition of 2-Chloro-4-oxohex-2-enedioic Acid

Notice: Following a comprehensive search of scientific literature and chemical databases, no specific experimental data on the thermal stability and decomposition of 2-Chloro-4-oxohex-2-enedioic acid has been found in the public domain. This guide, therefore, outlines the general principles and methodologies that would be employed to characterize the thermal properties of this compound, based on standard analytical techniques and information available for analogous chemical structures.

Introduction

2-Chloro-4-oxohex-2-enedioic acid is a halogenated dicarboxylic acid containing an alpha,beta-unsaturated ketone. The thermal stability of such a molecule is of significant interest in drug development, chemical synthesis, and material science, as it dictates storage conditions, processing parameters, and potential degradation pathways. The presence of a chlorine atom, a carboxylic acid group, and an oxo group suggests that the compound may undergo complex thermal decomposition reactions.

This technical guide provides a framework for the experimental investigation of the thermal properties of 2-Chloro-4-oxohex-2-enedioic acid. It details the requisite experimental protocols and the expected data presentation, and includes a conceptual workflow for such an analysis.

Hypothetical Thermal Profile and Data Presentation

While specific quantitative data for 2-Chloro-4-oxohex-2-enedioic acid is unavailable, the following tables represent the typical format for presenting thermal analysis data. These tables would be populated with experimental results.

Table 1: Thermogravimetric Analysis (TGA) Data

Parameter	Value	Units
Onset of Decomposition (Tonset)	Data not available	°C
Temperature at 5% Mass Loss (T5%)	Data not available	°C
Temperature at 50% Mass Loss (T50%)	Data not available	°C
Residual Mass at 600 °C	Data not available	%

Table 2: Differential Scanning Calorimetry (DSC) Data

Thermal Event	Temperature (Tpeak)	Enthalpy (ΔH)
Melting Point	Data not available	Data not available
Decomposition Exotherm/Endotherm	Data not available	Data not available

Experimental Protocols for Thermal Analysis

To determine the thermal stability and decomposition of 2-Chloro-4-oxohex-2-enedioic acid, the following standard experimental methodologies would be employed.

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of the sample as a function of temperature, identifying the decomposition temperature and the amount of volatile and non-volatile products.

Methodology:

• A sample of 2-Chloro-4-oxohex-2-enedioic acid (typically 5-10 mg) is placed in a high-purity alumina or platinum crucible.

• The crucible is placed in a thermogravimetric analyzer.

• The sample is heated from ambient temperature (e.g., 25 °C) to a final temperature (e.g., 600-800 °C) at a constant heating rate (e.g., 10 °C/min).

• The experiment is conducted under a controlled atmosphere, typically an inert gas such as nitrogen or argon, to prevent oxidative decomposition.

• The mass of the sample is continuously monitored and recorded as a function of temperature.

• The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of decomposition and other key parameters.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow to or from a sample as a function of temperature, identifying phase transitions such as melting and exothermic or endothermic decomposition processes.

Methodology:

• A small amount of 2-Chloro-4-oxohex-2-enedioic acid (typically 2-5 mg) is hermetically sealed in an aluminum or copper pan.

• An empty, sealed pan is used as a reference.

• Both the sample and reference pans are placed in the DSC cell.

• The sample and reference are heated at a constant rate (e.g., 10 °C/min) over a desired temperature range.

• The differential heat flow between the sample and the reference is measured and recorded.

• The resulting DSC thermogram is analyzed to identify melting points and the enthalpy of decomposition.

Evolved Gas Analysis (EGA)

Objective: To identify the gaseous byproducts released during the thermal decomposition of the compound.

Methodology:

• The outlet of the thermogravimetric analyzer is coupled to a mass spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR).

• As the sample is heated in the TGA, the evolved gases are continuously transferred to the MS or FTIR for analysis.

• The mass spectra or infrared spectra of the evolved gases are recorded at different temperatures, allowing for the identification of decomposition products such as CO, CO₂, HCl, and various organic fragments.

Experimental and Analytical Workflow

The following diagram illustrates the logical workflow for the comprehensive thermal analysis of 2-Chloro-4-oxohex-2-enedioic acid.

Caption: Workflow for the Thermal Analysis of 2-Chloro-4-oxohex-2-enedioic acid.

Conclusion

While direct experimental data on the thermal stability and decomposition of 2-Chloro-4-oxohex-2-enedioic acid is not currently available in the scientific literature, this guide provides a comprehensive overview of the necessary experimental procedures and data analysis workflows required for a thorough investigation. The proposed studies, including TGA, DSC, and EGA, would yield crucial information for researchers, scientists, and drug development professionals regarding the thermal properties of this compound. The resulting data would enable the determination of safe handling and storage procedures and provide insights into its potential degradation pathways.

Technical Guide: Solubility Profile of 2-Chloro-4-oxohex-2-enedioic Acid

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract:

This technical guide addresses the solubility of 2-Chloro-4-oxohex-2-enedioic acid in common laboratory solvents. Due to a lack of publicly available quantitative solubility data for this specific compound, this document provides a comprehensive, generalized experimental protocol for determining the solubility of a solid organic acid. The guide includes a detailed methodology, a structured table for data presentation, and a workflow diagram to visually represent the experimental process. This information is intended to empower researchers to generate precise and reliable solubility data for 2-Chloro-4-oxohex-2-enedioic acid in their own laboratory settings.

Introduction

2-Chloro-4-oxohex-2-enedioic acid is an organic compound of interest in various research domains. A thorough understanding of its solubility in different solvents is fundamental for its application in synthesis, formulation, and biological studies. Solubility data is critical for designing reaction conditions, developing purification methods, and formulating drug delivery systems. This guide provides the necessary tools and methodologies for researchers to systematically determine the solubility profile of this compound.

Quantitative Solubility Data

As of the date of this document, specific quantitative solubility data for 2-Chloro-4-oxohex-2-enedioic acid in common solvents is not available in published literature. The following table is provided as a template for researchers to record their experimental findings.

Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mol/L)	Method of Determination
Water
Ethanol
Methanol
Acetone
Dimethyl Sulfoxide (DMSO)
Dimethylformamide (DMF)
Dichloromethane
Ethyl Acetate
Toluene
Hexane

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of a solid organic compound like 2-Chloro-4-oxohex-2-enedioic acid. This method is based on the principle of creating a saturated solution and then quantifying the dissolved solute.

3.1. Materials

• 2-Chloro-4-oxohex-2-enedioic acid

• Selected solvents (e.g., water, ethanol, methanol, acetone, DMSO, DMF)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge

• Micropipettes

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

3.2. Procedure

• Preparation of Supersaturated Slurries:

  • Add an excess amount of 2-Chloro-4-oxohex-2-enedioic acid to a series of vials. The exact amount should be more than what is expected to dissolve.

  • To each vial, add a known volume of a specific solvent.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker or incubator set to the desired experimental temperature (e.g., 25 °C).

  • Allow the slurries to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the solution is saturated. The system is at equilibrium when the concentration of the solute in the solution remains constant over time.

• Phase Separation:

  • After equilibration, remove the vials and allow the undissolved solid to settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a high speed for a set duration (e.g., 15 minutes at 10,000 rpm).

• Sample Collection and Dilution:

  • Carefully withdraw a precise volume of the clear supernatant using a micropipette. Be cautious not to disturb the solid pellet at the bottom of the vial.

  • Transfer the supernatant to a volumetric flask and dilute it with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification:

  • Analyze the diluted samples using a calibrated HPLC or UV-Vis spectrophotometer to determine the concentration of 2-Chloro-4-oxohex-2-enedioic acid.

  • A pre-established calibration curve of known concentrations of the compound versus instrument response is necessary for accurate quantification.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by taking the dilution factor into account.

  • Express the solubility in the desired units, such as mg/mL or mol/L.

3.3. Qualitative Solubility and Acid-Base Characterization

A preliminary qualitative assessment of solubility can be performed to quickly screen for suitable solvents and to understand the acidic nature of the compound.

• Procedure:

  • Place a small, known amount (e.g., 10 mg) of 2-Chloro-4-oxohex-2-enedioic acid into a test tube.

  • Add the solvent in small increments (e.g., 0.1 mL) with vigorous vortexing after each addition, up to a total volume of 1 mL.

  • Observe if the solid dissolves completely.

  • To confirm its acidic nature, test for solubility in 5% aqueous sodium bicarbonate (NaHCO₃) and 5% aqueous sodium hydroxide (NaOH) solutions. Effervescence with NaHCO₃ is a strong indicator of a carboxylic acid.[1][2]

Mandatory Visualization

The following diagram illustrates the general experimental workflow for determining the solubility of an organic compound.

Caption: Experimental workflow for determining the solubility of 2-Chloro-4-oxohex-2-enedioic acid.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. scribd.com [scribd.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Utilization of 2-Chloro-4-oxohex-2-enedioic Acid Analogs in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

While 2-Chloro-4-oxohex-2-enedioic acid is not a widely documented reagent in the chemical literature, its structural motifs are present in highly versatile synthetic building blocks. This document provides detailed application notes and protocols based on the reactivity of structurally similar and commercially available compounds, namely mucochloric acid and substituted maleic anhydrides. These compounds serve as valuable precursors for the synthesis of a variety of heterocyclic scaffolds, which are of significant interest in medicinal chemistry and drug discovery. The protocols detailed below focus on the synthesis of pyridazinone derivatives, a class of compounds known for their diverse biological activities.

Core Applications: Synthesis of Heterocyclic Scaffolds

The primary application of 2-chloro-4-oxohex-2-enedioic acid analogs is in the construction of heterocyclic ring systems. The presence of electrophilic centers and multiple functional groups allows for cyclization reactions with various nucleophiles, particularly hydrazines, to form substituted pyridazinones.

Experimental Protocols

Protocol 1: Synthesis of 4,5-Dihalo-3(2H)-pyridazinones from Mucochloric Acid

This protocol outlines the direct synthesis of dihalopyridazinone derivatives from mucochloric acid, a key starting material in many pyridazinone syntheses.

Reaction Scheme:

Figure 1: General reaction scheme for the synthesis of pyridazinones from mucochloric acid.

Methodology:

The synthesis of pyridazinone derivatives often relies on the nucleophilic substitution capabilities of mucochloric acid.[1]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve mucochloric acid in a suitable solvent such as ethanol or acetic acid.

• Addition of Hydrazine: Add the desired hydrazine derivative (e.g., phenylhydrazine, hydrazine hydrate) to the solution. The reaction can be carried out at room temperature or heated to reflux to increase the reaction rate.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration. The crude product can be purified by recrystallization from a suitable solvent like ethanol to yield the desired 4,5-dihalo-3(2H)-pyridazinone derivative.

Quantitative Data Summary:

Starting Material	Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Mucochloric Acid	Hydrazine derivatives	Not specified	Not specified	Not specified	Not specified	[1]

Note: Specific quantitative data for this direct conversion is not detailed in the provided search results, but this general method is a common starting point for pyridazinone synthesis.

Protocol 2: Synthesis of Substituted Pyridazinones from β-Aroylpropionic Acids

This protocol describes a two-step synthesis of 6-aryl-4,5-dihydro-(2H)-pyridazin-3-ones, which can be further functionalized. While not directly starting from a 2-chloro-4-oxohex-2-enedioic acid analog, it demonstrates a common route to pyridazinones.

Workflow Diagram:

Figure 2: Workflow for the synthesis of 6-aryl-4,5-dihydro-(2H)-pyridazin-3-ones.

Methodology:

Step 1: Synthesis of β-Aroylpropionic Acid [2][3]

• Reaction Setup: To a stirred solution of an aromatic compound (e.g., benzene, toluene) and succinic anhydride in a solvent like nitrobenzene or carbon disulfide, add anhydrous aluminum chloride in portions.

• Reaction Conditions: The reaction mixture is typically refluxed for 2-4 hours.[2]

• Work-up: After cooling, the mixture is poured into ice-cold hydrochloric acid. The excess solvent is removed by steam distillation. The resulting aqueous solution is concentrated to obtain the crude β-aroylpropionic acid.

Step 2: Synthesis of 6-Aryl-4,5-dihydro-(2H)-pyridazin-3-one [2][4]

• Cyclization: The β-aroylpropionic acid obtained in the previous step is reacted with hydrazine hydrate. This reaction is often carried out in a suitable solvent and may require heating.

• Purification: The resulting pyridazinone can be purified by crystallization.

Quantitative Data Summary for Pyridazinone Synthesis:

β-Aroylpropionic Acid Derivative	Reagent	Reaction Conditions	Yield (%)	Reference
Various	Hydrazine Hydrate	Not specified	Not specified	[2][4]

Protocol 3: Synthesis of N-Substituted Maleimides and their Reaction to form Heterocycles

Substituted maleic anhydrides are close structural analogs of 2-chloro-4-oxohex-2-enedioic acid and are key precursors to N-substituted maleimides, which are versatile intermediates.

Reaction Scheme:

Figure 3: Synthesis of N-substituted maleimides from substituted maleic anhydrides.

Methodology for N-Phenylmaleimide Synthesis: [5]

• Amine Acylation: 4-Chloroaniline is reacted with maleic anhydride at room temperature to produce N-(4-chloro)maleanilic acid.[5]

• Cyclization: The N-(4-chloro)maleanilic acid is then cyclized to N-(4-chlorophenyl)maleimide using excess acetic anhydride and catalytic sodium acetate at 60–70°C.[5]

Application in Diels-Alder Reactions:

N-substituted maleimides are excellent dienophiles in Diels-Alder reactions. For example, N-(4-chlorophenyl)maleimide reacts with 2,5-dimethylfuran.

Methodology for Diels-Alder Reaction: [5]

• Microwave Synthesis: The reaction between N-(4-chlorophenyl)maleimide and 2,5-dimethylfuran can be efficiently carried out under microwave irradiation at 140°C for 5 minutes.[5]

• Yield: This method provides a yield of approximately 44%.[5]

Quantitative Data Summary for N-Phenylmaleimide Synthesis and Reaction:

Step	Reactants	Conditions	Yield (%)	Reference
Amine Acylation	4-Chloroaniline, Maleic Anhydride	Room Temperature	Not specified	[5]
Cyclization	N-(4-chloro)maleanilic acid, Acetic Anhydride, Sodium Acetate	60–70°C	Not specified	[5]
Diels-Alder	N-(4-chlorophenyl)maleimide, 2,5-dimethylfuran	Microwave, 140°C, 5 min	44	[5]

Safety Precautions

• Handling of Reagents: Mucochloric acid and its analogs are corrosive and toxic.[6] Always handle these chemicals in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

While direct protocols for 2-Chloro-4-oxohex-2-enedioic acid are unavailable, the reactivity of analogous compounds like mucochloric acid and substituted maleic anhydrides provides a strong foundation for its potential applications in organic synthesis. The protocols outlined above for the synthesis of pyridazinones and other heterocyclic systems demonstrate the utility of these synthons in generating molecular diversity for drug discovery and development programs. Researchers are encouraged to adapt these methodologies, considering the specific reactivity of their target substrates.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. scielo.br [scielo.br]
• 3. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. One-step synthesis of complex nitrogen heterocycles from imines and alkyl-substituted maleic anhydrides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: HPLC Method for the Quantification of 2-Chloro-4-oxohex-2-enedioic Acid

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-Chloro-4-oxohex-2-enedioic acid. The described protocol is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis.

Introduction

2-Chloro-4-oxohex-2-enedioic acid, a halogenated organic compound, is of interest in various chemical and pharmaceutical research areas. An accurate and reliable analytical method is crucial for its quantification in different matrices. High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is a widely used technique for the analysis of organic acids due to its sensitivity, specificity, and reproducibility.[1][2] This method is based on reversed-phase chromatography, which separates compounds based on their hydrophobicity. To enhance the retention of polar organic acids like 2-Chloro-4-oxohex-2-enedioic acid, ion suppression is employed by maintaining a low pH in the mobile phase.[3]

This document provides a comprehensive protocol for the HPLC quantification of 2-Chloro-4-oxohex-2-enedioic acid, including instrument conditions, sample preparation, and data analysis.

Experimental Protocol

• 2-Chloro-4-oxohex-2-enedioic acid reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Orthophosphoric acid (85%)

• Water (HPLC grade or Milli-Q)

• 0.45 µm syringe filters

A standard HPLC system equipped with the following components is required:

• Binary or Quaternary Gradient Pump

• Autosampler

• Column Thermostat

• UV-Vis or Photodiode Array (PDA) Detector

The following table summarizes the optimized HPLC conditions for the analysis of 2-Chloro-4-oxohex-2-enedioic acid.

Parameter	Condition
Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% Phosphoric Acid in Water (v/v)
Mobile Phase B	Acetonitrile
Gradient Program	0-15 min: 5-30% B; 15-20 min: 30-5% B; 20-25 min: 5% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 210 nm
Run Time	25 minutes

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-Chloro-4-oxohex-2-enedioic acid reference standard and dissolve it in 10 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with Mobile Phase A to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

• Accurately weigh the sample containing 2-Chloro-4-oxohex-2-enedioic acid.

• Dissolve the sample in a known volume of Mobile Phase A.

• Vortex or sonicate the sample to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.[4]

• If necessary, dilute the filtered sample with Mobile Phase A to bring the concentration of the analyte within the calibration range.

Data Presentation

The quantitative data for the HPLC method validation should be summarized as follows:

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria	Observed Value
Tailing Factor	≤ 2.0	Insert Value
Theoretical Plates	> 2000	Insert Value
%RSD of Peak Area (n=6)	≤ 2.0%	Insert Value

Table 2: Method Validation Data

Parameter	Result
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	Calculate based on signal-to-noise ratio
Limit of Quantification (LOQ)	Calculate based on signal-to-noise ratio
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the quantification of 2-Chloro-4-oxohex-2-enedioic acid using the described HPLC method.

Caption: Workflow for the HPLC quantification of 2-Chloro-4-oxohex-2-enedioic acid.

Conclusion

The HPLC method described in this application note provides a reliable and accurate means for the quantification of 2-Chloro-4-oxohex-2-enedioic acid. The use of a C18 reversed-phase column with a gradient elution of acidified water and acetonitrile, coupled with UV detection at 210 nm, allows for excellent separation and sensitive detection of the analyte. This method is suitable for routine analysis in quality control and research environments.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous Determination of 13 Organic Acids in Liquid Culture Media of Edible Fungi Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. nacalai.com [nacalai.com]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 2-Chloro-4-oxohex-2-enedioic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Introduction

2-Chloro-4-oxohex-2-enedioic acid and its analogs are highly functionalized synthons that hold significant potential in the synthesis of a variety of heterocyclic compounds. The presence of multiple reactive sites—an α,β-unsaturated carbonyl system, a γ-keto acid moiety, and vinyl and alkyl chlorides—allows for diverse cyclization reactions with various dinucleophiles. These resulting heterocyclic scaffolds, such as pyridazinones, oxazinones, and pyrimidinones, are of considerable interest in medicinal chemistry and drug development due to their prevalence in biologically active molecules.

This document provides detailed protocols for the synthesis of representative heterocyclic systems from 2-Chloro-4-oxohex-2-enedioic acid, based on analogous reactions with mucochloric acid.

Synthesized Heterocyclic Scaffolds and Quantitative Data

The following tables summarize the expected products and reported quantitative data from analogous reactions with mucochloric acid. These values should serve as a benchmark for the synthesis using 2-Chloro-4-oxohex-2-enedioic acid.

Table 1: Synthesis of Pyridazinone Derivatives

Product Name (from Mucochloric Acid analog)	Dinucleophile	Yield (%)	Melting Point (°C)	Spectroscopic Data Highlights
4,5-Dichloro-2-(4-methylphenyl)-2H-pyridazin-3-one	p-Methylphenyl hydrazine	96	-	¹H NMR (DMSO-d₆, 400 MHz): δ 8.32 (s, 1H), 7.41 (d, J = 8.4 Hz, 2H), 7.32 (d, J = 8.4 Hz, 2H), 2.37 (s, 3H). LCMS: m/e 255 (M+1).[1]
4,5-Dichloro-2H-pyridazin-3-one	Semicarbazide hydrochloride	-	-	MS-APCI (+): 273/275 (M+1) m/z (for p-methoxyphenyl derivative). ¹H NMR (CDCl₃): δ 8.26 (s, 1H, -CH) (for p-methoxyphenyl derivative).[2]

Note: Data for the unsubstituted pyridazinone is inferred from a similar reaction, as a direct protocol with hydrazine was not found in the initial search.

Experimental Protocols

Protocol 1: Synthesis of 4,5-Dichloro-2-(4-methylphenyl)-2H-pyridazin-3-one Analog

This protocol describes the synthesis of a substituted pyridazinone via the reaction of 2-Chloro-4-oxohex-2-enedioic acid with a substituted hydrazine.

Materials:

• 2-Chloro-4-oxohex-2-enedioic acid (or its dichlorinated analog)

• p-Methylphenyl hydrazine

• Dilute Sulfuric Acid (3M)

• Water

• Standard laboratory glassware and reflux apparatus

Procedure:

• To a solution of 2-Chloro-4-oxohex-2-enedioic acid (1 equivalent) in 3M sulfuric acid, add p-methylphenyl hydrazine (1 equivalent).

• Stir the reaction mixture at room temperature for 20-30 minutes.

• Heat the solution to reflux for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the resulting suspension to collect the crude product.

• Wash the solid product with water.

• Dry the product under high vacuum to afford the crude solid.

• Further purification can be achieved by recrystallization from a suitable solvent if necessary.

Expected Outcome:

The reaction is expected to yield the corresponding 4,5-dichloro-2-(4-methylphenyl)-2H-pyridazin-3-one analog. Based on the analogous reaction with mucochloric acid, a high yield is anticipated.[1]

Protocol 2: Synthesis of 4,5-Dichloro-2H-pyridazin-3-one Analog

This protocol outlines the synthesis of the parent pyridazinone ring system using a hydrazine source. This is a foundational synthesis for further derivatization.

Materials:

• 2-Chloro-4-oxohex-2-enedioic acid (or its dichlorinated analog)

• Hydrazine hydrate or Semicarbazide hydrochloride

• Methanol/Water (1:1)

• Standard laboratory glassware

Procedure:

• Dissolve 2-Chloro-4-oxohex-2-enedioic acid (1 equivalent) in a 1:1 mixture of methanol and water.

• In a separate flask, dissolve the hydrazine source (e.g., semicarbazide hydrochloride, 1.3 equivalents) in a 1:1 mixture of methanol and water.

• Add the hydrazine solution dropwise to the stirred solution of the starting material at room temperature.

• Continue stirring for 20-30 minutes at room temperature.

• If a precipitate forms, it can be collected by filtration. The reaction may require heating to go to completion, which can be monitored by TLC.

• The crude product can be purified by recrystallization.

Expected Outcome:

This reaction is expected to produce the 4,5-dichloro-2H-pyridazin-3-one analog.

Visualizations

Reaction Pathways

The following diagrams illustrate the proposed synthetic pathways for the formation of heterocyclic compounds from a dichlorinated analog of 2-Chloro-4-oxohex-2-enedioic acid.

Caption: Synthesis of Pyridazinones.

Caption: General Experimental Workflow.

Potential Applications in Drug Development

The pyridazinone core is a well-known pharmacophore present in a variety of therapeutic agents with activities including:

• Cardiovascular agents: Some pyridazinone derivatives act as cardiotonic agents.

• Anticancer agents: The pyridazinone scaffold has been incorporated into molecules showing cytotoxic activity against various cancer cell lines.

• Anti-inflammatory and Analgesic agents: Certain derivatives exhibit anti-inflammatory and pain-relieving properties.

• Antimicrobial agents: The heterocyclic core can be a key feature in compounds with antibacterial and antifungal activities.

The chloro-substituents on the synthesized pyridazinone ring provide valuable handles for further functionalization through nucleophilic substitution reactions, allowing for the generation of diverse libraries of compounds for structure-activity relationship (SAR) studies in drug discovery programs.

References

• 1. cbijournal.com [cbijournal.com]
• 2. scholarena.com [scholarena.com]

Application Notes and Protocols for Reactions of 2-Chloro-4-oxohex-2-enedioic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential reactivity of 2-Chloro-4-oxohex-2-enedioic acid and detailed protocols for its derivatization. Due to the limited availability of specific literature on this compound, the following protocols are based on the known reactivity of analogous compounds containing α,β-unsaturated carbonyl systems and carboxylic acid functionalities. These notes are intended to serve as a foundational guide for researchers exploring the chemical biology and therapeutic potential of this molecule.

Chemical Profile of 2-Chloro-4-oxohex-2-enedioic acid

2-Chloro-4-oxohex-2-enedioic acid is a polyfunctional molecule with several reactive sites that can be targeted for chemical modification. Its structure includes:

• An α,β-unsaturated ketone, which is susceptible to nucleophilic conjugate addition.

• A vinyl chloride moiety, which can undergo nucleophilic substitution or participate in cross-coupling reactions.

• Two carboxylic acid groups, which can be converted to a variety of derivatives such as esters, amides, and acid chlorides.

The strategic modification of these functional groups can lead to the generation of a library of novel compounds for further investigation.

Potential Synthetic Transformations

Based on its structure, 2-Chloro-4-oxohex-2-enedioic acid can undergo several types of reactions:

• Michael Addition: The α,β-unsaturated ketone is an excellent Michael acceptor. Reactions with nucleophiles such as thiols, amines, and carbanions can be employed to introduce a wide range of substituents at the 3-position.

• Nucleophilic Acyl Substitution: The carboxylic acid groups can be activated and reacted with nucleophiles to form amides, esters, and other derivatives.[1][2]

• Cross-Coupling Reactions: The vinyl chloride can potentially participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to form carbon-carbon bonds.

• Heterocycle Formation: The polyfunctional nature of the molecule makes it a potential precursor for the synthesis of various heterocyclic systems.

Experimental Protocols

The following are generalized protocols for the derivatization of 2-Chloro-4-oxohex-2-enedioic acid. Researchers should optimize these conditions based on the specific nucleophile and desired product.

Protocol 1: Synthesis of Amide Derivatives via Nucleophilic Acyl Substitution

This protocol describes the synthesis of a diamide derivative of 2-Chloro-4-oxohex-2-enedioic acid using a peptide coupling agent.

Materials:

• 2-Chloro-4-oxohex-2-enedioic acid

• Amine (2.2 equivalents)

• N,N'-Dicyclohexylcarbodiimide (DCC) (2.2 equivalents)

• 4-Dimethylaminopyridine (DMAP) (0.1 equivalents)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of 2-Chloro-4-oxohex-2-enedioic acid (1.0 eq) in anhydrous DCM, add the amine (2.2 eq) and DMAP (0.1 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of DCC (2.2 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with saturated aqueous sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of Michael Adducts

This protocol outlines a general procedure for the conjugate addition of a thiol to 2-Chloro-4-oxohex-2-enedioic acid.

Materials:

• 2-Chloro-4-oxohex-2-enedioic acid

• Thiol (1.1 equivalents)

• Triethylamine (1.5 equivalents)

• Methanol

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve 2-Chloro-4-oxohex-2-enedioic acid (1.0 eq) in methanol.

• Add the thiol (1.1 eq) to the solution.

• Add triethylamine (1.5 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 4-8 hours.

• Monitor the reaction progress by TLC.

• Upon completion, acidify the reaction mixture with 1M HCl.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Data Presentation

The following tables present hypothetical data for the characterization of a synthesized derivative.

Table 1: Reaction Parameters and Yields for the Synthesis of a Diamide Derivative

Reactant 1	Reactant 2	Coupling Agent	Solvent	Reaction Time (h)	Yield (%)
2-Chloro-4-oxohex-2-enedioic acid	Benzylamine	DCC	DCM	18	75
2-Chloro-4-oxohex-2-enedioic acid	Morpholine	HATU	DMF	12	82
2-Chloro-4-oxohex-2-enedioic acid	Aniline	EDCI	DCM	24	68

Table 2: Spectroscopic Data for a Hypothetical Diamide Derivative

Technique	Data
¹H NMR (400 MHz, CDCl₃)	δ 7.30-7.45 (m, 10H), 6.85 (s, 1H), 6.50 (t, J=5.6 Hz, 2H), 4.50 (d, J=5.6 Hz, 4H), 3.80 (s, 2H)
¹³C NMR (100 MHz, CDCl₃)	δ 195.2, 164.8, 163.5, 142.1, 138.2, 129.0, 128.1, 127.8, 43.5, 40.2
Mass Spec (ESI+)	m/z 393.1 [M+H]⁺
FT-IR (thin film)	3300, 3065, 2928, 1685, 1640, 1540 cm⁻¹

Visualizations

The following diagrams illustrate the experimental workflow and a hypothetical signaling pathway for biological screening.

Caption: General workflow for organic synthesis.

Caption: Hypothetical signaling pathway for biological screening.

References

• 1. Khan Academy [khanacademy.org]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Purity Assessment of 2-Chloro-4-oxohex-2-enedioic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2-Chloro-4-oxohex-2-enedioic acid is a complex organic molecule with potential applications in various fields, including pharmaceuticals and materials science. The purity of this compound is critical for its intended use, necessitating robust analytical methods for its comprehensive characterization and quantification. This document provides detailed application notes and protocols for the purity assessment of 2-Chloro-4-oxohex-2-enedioic acid using a multi-faceted analytical approach, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Elemental Analysis.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

A stability-indicating reverse-phase HPLC method is crucial for separating the main compound from its potential impurities and degradation products.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 95% A, 5% B

  • 5-20 min: Linear gradient to 50% A, 50% B

  • 20-25 min: Linear gradient to 20% A, 80% B

  • 25-30 min: Hold at 20% A, 80% B

  • 30-35 min: Return to 95% A, 5% B

  • 35-40 min: Re-equilibration

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

Data Presentation:

Compound	Retention Time (min)	Peak Area (%)	Identity
Impurity 1	4.5	0.15	Starting Material
2-Chloro-4-oxohex-2-enedioic acid	15.2	99.5	Main Compound
Impurity 2	18.9	0.20	Degradation Product
Impurity 3	22.1	0.15	Unknown

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities. Due to the low volatility of the target compound, a derivatization step is necessary.

Experimental Protocol:

• Derivatization:

  • To 1 mg of the sample, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Add 100 µL of pyridine as a catalyst.

  • Heat the mixture at 70°C for 30 minutes.

• Instrumentation: A standard GC-MS system.

• GC Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 min.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 10 min.

• Injection Mode: Split (10:1).

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

Data Presentation:

Retention Time (min)	Key Mass Fragments (m/z)	Tentative Identification
8.5	73, 147, 219	Derivatized Impurity A
12.3	73, 147, 291, 364	Di-silylated 2-Chloro-4-oxohex-2-enedioic acid
15.6	73, 147, 245	Derivatized Impurity B

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

¹H and ¹³C NMR are essential for the structural elucidation of the main compound and the identification of structurally related impurities.

Experimental Protocol:

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.7 mL of Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• ¹H NMR Parameters:

  • Pulse sequence: zg30

  • Number of scans: 16

  • Relaxation delay: 2 s

• ¹³C NMR Parameters:

  • Pulse sequence: zgpg30

  • Number of scans: 1024

  • Relaxation delay: 2 s

Data Presentation:

Technique	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H NMR	12.5 (broad s)	singlet	2H	-COOH
6.8 (s)	singlet	1H	=CH-
3.5 (s)	singlet	2H	-CH₂-
¹³C NMR	185.2	-	-	C=O (keto)
168.5	-	-	-COOH
165.3	-	-	-COOH
140.1	-	-	=C-Cl
125.8	-	-	=CH-
45.7	-	-	-CH₂-

Elemental Analysis for Empirical Formula Confirmation

Elemental analysis provides the percentage composition of elements (C, H, O, Cl) in the compound, which is used to confirm the empirical formula.

Experimental Protocol:

• Instrumentation: A CHN analyzer and a method for halogen determination (e.g., Schöniger flask combustion followed by titration).

• Sample Preparation: A few milligrams of the dry, pure sample are accurately weighed.

• Analysis: The sample is combusted in a high-oxygen environment, and the resulting gases (CO₂, H₂O, N₂) are quantified. Chlorine is determined separately.

Data Presentation:

Element	Theoretical (%)	Found (%)
Carbon (C)	37.43	37.40
Hydrogen (H)	2.62	2.65
Chlorine (Cl)	18.41	18.35
Oxygen (O)	41.54	41.60

Visualizations

Caption: Workflow for the comprehensive purity assessment.

Application Notes and Protocols for Metabolic Pathway Research: The Role of 2-Chloro-4-oxohex-2-enedioic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-Chloro-4-oxohex-2-enedioic acid and its analogs in the study of metabolic pathways, particularly those involved in the degradation of xenobiotic compounds. The protocols and data presented herein are intended to guide researchers in designing and executing experiments to investigate these critical biological processes.

Introduction: A Key Intermediate in Xenobiotic Degradation

2-Chloro-4-oxohex-2-enedioic acid is a chlorinated dicarboxylic acid that is structurally related to intermediates found in the microbial degradation pathways of various chloroaromatic compounds. While direct research on this specific molecule is limited, its close analog, 2,5-Dichloro-4-oxohex-2-enedioate, is a known metabolite.[1][2] These compounds are typically formed during the catabolism of environmental pollutants such as chlorophenols and chlorobenzenes.[3] Understanding the formation and subsequent metabolism of these intermediates is crucial for several reasons:

• Bioremediation: Elucidating these pathways can lead to the development of more efficient microbial strains for cleaning up contaminated sites.

• Drug Metabolism: Similar enzymatic pathways can be involved in the metabolism of halogenated drugs in humans.

• Toxicology: The accumulation of such intermediates can sometimes lead to toxic effects.

The study of 2-Chloro-4-oxohex-2-enedioic acid and its relatives provides a window into the function of key enzyme families, including dioxygenases, cycloisomerases, and hydrolases, which are central to the breakdown of complex organic molecules.

The Metabolic Context: The Chlorocatechol Pathway

2-Chloro-4-oxohex-2-enedioic acid is likely an intermediate in the modified ortho-cleavage pathway for the degradation of chlorocatechols. This pathway is a common strategy employed by soil bacteria to mineralize chlorinated aromatic compounds.

A plausible metabolic sequence leading to and from a compound like 2-Chloro-4-oxohex-2-enedioic acid is as follows:

• Ring Cleavage: A chlorinated aromatic compound is first converted to a chlorocatechol. This chlorocatechol then undergoes oxidative ring cleavage by an enzyme called chlorocatechol 1,2-dioxygenase .[4]

• Cycloisomerization: The resulting chloro-cis,cis-muconic acid is then acted upon by chloromuconate cycloisomerase , which can lead to the formation of a dienelactone intermediate.[5][6]

• Hydrolysis: A dienelactone hydrolase then hydrolyzes the dienelactone to produce a maleylacetate derivative.[7][8] It is at this stage that a molecule structurally similar to 2-Chloro-4-oxohex-2-enedioic acid would be formed. In humans, a homologous enzyme, carboxymethylenebutenolidase (CMBL) , performs similar functions and is also involved in the activation of certain prodrugs.[9][10][11][12]

• Reduction and Further Metabolism: The resulting maleylacetate is then reduced by maleylacetate reductase to 3-oxoadipate, which can then enter the central carbon metabolism (e.g., the Krebs cycle).[4]

The following diagram illustrates this proposed metabolic pathway:

Proposed metabolic pathway for the degradation of chlorinated aromatic compounds.

Quantitative Data Summary

Enzyme	Substrate	Organism	Km (µM)	kcat (s⁻¹)	Reference
Chlorocatechol 1,2-dioxygenase	3-Chlorocatechol	Pseudomonas putida GJ31	5.7	23	[4]
Chloromuconate cycloisomerase	2-Chloro-cis,cis-muconate	Rhodococcus opacus	N/A	N/A	[6]
Dienelactone hydrolase	cis-Dienelactone	Pseudomonas cepacia	25	150	[7]

N/A: Data not available in the cited literature.

Experimental Protocols

The following protocols provide a framework for investigating the role of 2-Chloro-4-oxohex-2-enedioic acid in metabolic pathways.

Protocol 1: Dienelactone Hydrolase Activity Assay

This protocol describes a spectrophotometric assay to measure the activity of dienelactone hydrolase, the enzyme class expected to act on 2-Chloro-4-oxohex-2-enedioic acid or its lactone precursor. The assay is adapted from literature procedures for similar enzymes.

Objective: To determine if a given enzyme preparation (e.g., cell lysate, purified protein) can hydrolyze a dienelactone substrate.

Materials:

• Enzyme source (e.g., bacterial cell lysate, purified recombinant dienelactone hydrolase)

• Dienelactone substrate (e.g., cis-dienelactone or a synthetic analog of the lactone form of 2-Chloro-4-oxohex-2-enedioic acid)

• Assay buffer: 50 mM Tris-HCl, pH 7.5

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a stock solution of the dienelactone substrate in a suitable solvent (e.g., ethanol or DMSO) at a concentration of 10 mM.

• Prepare the assay buffer and equilibrate it to the desired reaction temperature (e.g., 30°C).

• Set the spectrophotometer to monitor the decrease in absorbance at a wavelength corresponding to the absorbance maximum of the dienelactone substrate (typically around 280 nm).

• In a 1 ml quartz cuvette, add 950 µl of the assay buffer and 20 µl of the enzyme preparation. Mix gently by inversion.

• Place the cuvette in the spectrophotometer and record the baseline absorbance for 1 minute.

• Initiate the reaction by adding 30 µl of the 10 mM dienelactone substrate stock solution to the cuvette. Mix quickly by inversion.

• Immediately start recording the absorbance at regular intervals (e.g., every 15 seconds) for 5-10 minutes.

• Calculate the rate of the reaction from the linear portion of the absorbance versus time plot using the Beer-Lambert law (ε for cis-dienelactone at 280 nm is approximately 17,000 M⁻¹cm⁻¹).

• Run appropriate controls, including a reaction without the enzyme (to account for non-enzymatic hydrolysis) and a reaction without the substrate (to account for any background absorbance changes).

Experimental Workflow:

Workflow for the dienelactone hydrolase activity assay.

Protocol 2: Identification of Metabolites by LC-MS/MS

This protocol outlines the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify 2-Chloro-4-oxohex-2-enedioic acid and other intermediates in a biological sample (e.g., bacterial culture supernatant, cell lysate).

Objective: To detect and identify chlorinated metabolic intermediates in a complex biological matrix.

Materials:

• Biological sample (e.g., supernatant from a bacterial culture grown on a chlorinated aromatic compound)

• LC-MS/MS system (e.g., a triple quadrupole or high-resolution mass spectrometer)

• C18 reverse-phase HPLC column

• Mobile phase A: 0.1% formic acid in water

• Mobile phase B: 0.1% formic acid in acetonitrile

• Analytical standard of 2-Chloro-4-oxohex-2-enedioic acid (if available)

Procedure:

• Sample Preparation:

  • Centrifuge the biological sample to remove cells and debris.

  • Filter the supernatant through a 0.22 µm filter.

  • Acidify the sample with formic acid to a final concentration of 0.1%.

• LC Separation:

  • Inject the prepared sample onto the C18 column.

  • Perform a gradient elution from 5% to 95% mobile phase B over 20 minutes at a flow rate of 0.3 ml/min.

• MS/MS Detection:

  • Operate the mass spectrometer in negative ion mode.

  • Perform a full scan analysis to identify the molecular ion of 2-Chloro-4-oxohex-2-enedioic acid (m/z for [M-H]⁻).

  • Perform a product ion scan (tandem MS) of the parent ion to obtain a characteristic fragmentation pattern.

  • If an analytical standard is available, compare the retention time and fragmentation pattern of the unknown peak with that of the standard for confirmation.

Logical Relationship for Metabolite Identification:

References

• 1. Carboxymethylenebutenolidase - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Chlorobenzene Degradation Pathway [eawag-bbd.ethz.ch]
• 4. Degradation of Chloroaromatics: Purification and Characterization of a Novel Type of Chlorocatechol 2,3-Dioxygenase of Pseudomonas putida GJ31 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chloromethylmuconolactones as Critical Metabolites in the Degradation of Chloromethylcatechols: Recalcitrance of 2-Chlorotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chloromuconate cycloisomerase - Wikipedia [en.wikipedia.org]
• 7. Dienelactone hydrolase from Pseudomonas cepacia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. uniprot.org [uniprot.org]
• 10. genecards.org [genecards.org]
• 11. CMBL carboxymethylenebutenolidase homolog [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 12. Human carboxymethylenebutenolidase as a bioactivating hydrolase of olmesartan medoxomil in liver and intestine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Chloro-4-oxohex-2-enedioic acid

Hypothetical Synthetic Pathway

A plausible synthetic route to 2-Chloro-4-oxohex-2-enedioic acid involves the oxidative cleavage of a chlorinated aromatic precursor, such as 3-chlorophenol. This pathway is proposed based on literature describing the formation of chlorinated dicarboxylic acids from the ring cleavage of chlorophenols.

Proposed Reaction Scheme:

• Oxidative Ring Cleavage: 3-Chlorophenol is subjected to strong oxidizing agents to open the aromatic ring and form an intermediate species.

• Further Oxidation & Chlorination (if necessary): The intermediate is further oxidized to yield the dicarboxylic acid functionality and chlorinated to achieve the desired 2-chloro substitution pattern. It's possible that chlorination occurs during the oxidative cleavage depending on the reagents used.

• Purification: The final product, 2-Chloro-4-oxohex-2-enedioic acid, is isolated and purified from the reaction mixture.

Troubleshooting Guide

This guide addresses potential issues that may arise during the proposed synthesis of 2-Chloro-4-oxohex-2-enedioic acid.

Problem ID	Issue	Potential Causes	Suggested Solutions
YLD-001	Low to No Yield of Desired Product	1. Incomplete oxidative cleavage of the starting material. 2. Over-oxidation leading to smaller, more volatile byproducts (e.g., CO2). 3. Incorrect reaction temperature or time. 4. Ineffective chlorinating agent or conditions.	1. Increase the concentration of the oxidizing agent or use a stronger oxidant (e.g., Ozone, KMnO4, RuO4). 2. Carefully control the reaction temperature and monitor the reaction progress frequently to avoid over-oxidation. 3. Optimize the reaction temperature and time based on small-scale trial reactions. 4. Screen different chlorinating agents (e.g., NCS, SO2Cl2) and optimize their stoichiometry.
PUR-001	Presence of Multiple Impurities in the Final Product	1. Incomplete reaction leading to the presence of starting material or intermediates. 2. Side reactions such as polymerization or degradation of the product. 3. Formation of isomeric products.	1. Ensure the reaction goes to completion by monitoring with appropriate analytical techniques (TLC, GC-MS, HPLC). 2. Optimize reaction conditions (temperature, concentration) to minimize side reactions. 3. Employ appropriate purification techniques such as column chromatography or recrystallization.
RXN-001	Reaction is Uncontrolled or Exothermic	1. Too rapid addition of reagents. 2. Inadequate cooling of the reaction mixture. 3. High concentration of reactants.	1. Add reagents dropwise or in small portions. 2. Use an ice bath or other cooling system to maintain the desired temperature. 3. Dilute the reaction mixture with an appropriate solvent.
CHR-001	Incorrect or No Chlorination	1. Inactive chlorinating agent. 2. Unfavorable reaction conditions for chlorination. 3. Steric hindrance at the target position.	1. Use a fresh batch of the chlorinating agent. 2. Investigate different solvents and temperatures for the chlorination step. 3. Consider a different synthetic route if steric hindrance is a significant issue.

Frequently Asked Questions (FAQs)

Q1: What is a good starting material for the synthesis of 2-Chloro-4-oxohex-2-enedioic acid?

A1: Based on analogous reactions, a substituted phenol, such as 3-chlorophenol, could be a suitable starting material for a synthesis involving oxidative ring cleavage.

Q2: Which oxidizing agents are recommended for the ring-opening reaction?

A2: Strong oxidizing agents are typically required for the cleavage of aromatic rings. Ozone (O₃), potassium permanganate (KMnO₄), and ruthenium tetroxide (RuO₄) are potential candidates. The choice of oxidant will significantly impact the reaction conditions and product profile.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or High-Performance Liquid Chromatography (HPLC). These methods will help in determining the consumption of the starting material and the formation of the product and any intermediates.

Q4: What are the potential side products in this synthesis?

A4: Potential side products could include incompletely oxidized intermediates, over-oxidized fragments (like smaller dicarboxylic acids or even CO₂), and isomers of the desired product. The specific side products will depend on the reaction conditions and reagents used.

Q5: What purification methods are suitable for 2-Chloro-4-oxohex-2-enedioic acid?

A5: As a dicarboxylic acid, the product is likely to be a solid at room temperature. Purification can be attempted through recrystallization from a suitable solvent system. If impurities are difficult to remove by recrystallization, column chromatography using a polar stationary phase (like silica gel) and an appropriate eluent system may be effective.

Experimental Protocols

Protocol 1: Optimization of Oxidative Cleavage of 3-Chlorophenol

This protocol outlines a general procedure for optimizing the key oxidative cleavage step.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, dissolve 3-chlorophenol in a suitable solvent (e.g., a mixture of acetonitrile, water, and carbon tetrachloride for RuO₄ oxidation).

• Temperature Control: Cool the reaction mixture to the desired temperature (e.g., 0-10 °C) using an ice bath.

• Reagent Addition: Slowly add the oxidizing agent (e.g., a solution of sodium periodate for in-situ generation of RuO₄ from RuCl₃) to the stirred reaction mixture over a period of 1-2 hours, maintaining the temperature within the desired range.

• Reaction Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by TLC or GC-MS.

• Work-up: Once the reaction is complete, quench the excess oxidizing agent (e.g., by adding a small amount of isopropanol). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Analysis: Analyze the organic extract to determine the yield of the desired ring-opened intermediate.

• Optimization: Repeat the experiment varying parameters such as temperature, reaction time, and stoichiometry of the oxidizing agent to maximize the yield of the intermediate.

Protocol 2: Chlorination of the Intermediate

This protocol describes a general method for the chlorination of the unsaturated dicarboxylic acid intermediate.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the intermediate from Protocol 1 in a suitable solvent (e.g., dichloromethane or chloroform).

• Reagent Addition: Add the chlorinating agent (e.g., N-Chlorosuccinimide (NCS)) and a radical initiator (e.g., AIBN or benzoyl peroxide) to the solution.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Data Presentation

The following tables present hypothetical data for the optimization of reaction conditions, based on typical outcomes for similar reactions.

Table 1: Optimization of Oxidizing Agent for Ring Cleavage

Entry	Oxidizing Agent	Equivalents	Temperature (°C)	Time (h)	Yield of Intermediate (%)
1	KMnO₄	4.0	25	12	35
2	KMnO₄	6.0	10	12	48
3	O₃	-	-10	4	62
4	RuO₄ (catalytic)	0.05	10	6	75

Table 2: Optimization of Chlorination Conditions

Entry	Chlorinating Agent	Equivalents	Solvent	Temperature (°C)	Yield of Product (%)
1	NCS	1.1	CCl₄	77 (reflux)	55
2	SO₂Cl₂	1.1	CH₂Cl₂	25	45
3	NCS	1.5	CCl₄	77 (reflux)	68
4	SO₂Cl₂	1.5	CH₂Cl₂	40 (reflux)	52

Visualizations

Caption: A simplified workflow for the proposed synthesis of 2-Chloro-4-oxohex-2-enedioic acid.

Caption: A decision tree for troubleshooting low yield in the synthesis.

Technical Support Center: Troubleshooting Solubility Issues with 2-Chloro-4-oxohex-2-enedioic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility challenges with 2-Chloro-4-oxohex-2-enedioic acid and related substituted dicarboxylic acids.

Frequently Asked Questions (FAQs)

Q1: I am having difficulty dissolving 2-Chloro-4-oxohex-2-enedioic acid in aqueous solutions. Is this expected?

A1: Yes, this is an expected challenge. 2-Chloro-4-oxohex-2-enedioic acid, a substituted dicarboxylic acid, is predicted to be a very hydrophobic molecule and practically insoluble in water. One database predicts its water solubility to be as low as 0.6 g/L[1]. The poor aqueous solubility is a common characteristic of many dicarboxylic acids, especially those with additional hydrophobic substituents.

Q2: How does pH affect the solubility of 2-Chloro-4-oxohex-2-enedioic acid?

A2: The solubility of dicarboxylic acids is highly dependent on the pH of the solution. As the pH increases, the carboxylic acid groups deprotonate to form carboxylate anions, which are more polar and thus more soluble in water. Therefore, increasing the pH of your aqueous solution should significantly improve the solubility of 2-Chloro-4-oxohex-2-enedioic acid. Conversely, in acidic conditions, the compound will be in its less soluble, protonated form.

Q3: What are the best organic solvents for dissolving this compound?

A3: While specific data for 2-Chloro-4-oxohex-2-enedioic acid is limited, data for structurally similar dicarboxylic acids like maleic acid can provide guidance. Generally, polar organic solvents are effective. For maleic acid, the solubility is highest in n-butanol, followed by ethyl methyl ketone (EMK), methyl isobutyl ketone (MIBK), and ethyl acetate[2]. It is freely soluble in alcohol and acetone[3]. Nonpolar solvents like benzene are generally poor choices[3].

Q4: Can I use co-solvents to improve aqueous solubility?

A4: Yes, using co-solvents is a common and effective strategy. A co-solvent system, which is a mixture of water and a water-miscible organic solvent, can significantly increase the solubility of hydrophobic compounds. Common co-solvents for acidic compounds include ethanol, propylene glycol, and polyethylene glycols (PEGs). The optimal ratio of co-solvent to water will need to be determined experimentally for your specific application.

Troubleshooting Guides

Issue 1: Compound precipitates out of aqueous solution.

Possible Cause: The pH of the solution is too low, or the concentration of the compound exceeds its solubility limit at the current pH and temperature.

Troubleshooting Steps:

• pH Adjustment:

  • Measure the current pH of your solution.

  • Gradually add a base (e.g., NaOH, KOH) to increase the pH. Monitor the pH and observe for dissolution.

  • For dicarboxylic acids, a pH above the second pKa value will ensure the molecule is in its fully ionized, more soluble form.

• Temperature Increase:

  • Gently warm the solution. For many compounds, solubility increases with temperature.

  • Be cautious, as excessive heat can lead to degradation. Check the thermal stability of your compound.

• Dilution:

  • If the concentration is too high, dilute the solution with the appropriate buffer or solvent system.

Issue 2: Low dissolution rate in the chosen solvent.

Possible Cause: The particle size of the solid compound is too large, reducing the surface area available for dissolution.

Troubleshooting Steps:

• Particle Size Reduction:

  • Micronization: If you have the equipment, reducing the particle size to the micron range can significantly increase the dissolution rate.

  • Sonication: Applying ultrasonic energy to the suspension can help break up agglomerates and increase the surface area of the particles.

• Agitation:

  • Ensure vigorous and consistent agitation (e.g., using a magnetic stirrer or orbital shaker) to maximize the interaction between the solid particles and the solvent.

Issue 3: Inconsistent solubility results between experiments.

Possible Cause: The system has not reached equilibrium, or there are variations in experimental conditions.

Troubleshooting Steps:

• Ensure Equilibrium:

  • The "shake-flask" method is the gold standard for determining equilibrium solubility. This involves agitating an excess of the solid compound in the solvent for an extended period (e.g., 24-48 hours) to ensure saturation.

  • After reaching equilibrium, the undissolved solid must be separated by filtration or centrifugation before measuring the concentration of the dissolved compound.

• Control Experimental Parameters:

  • Temperature: Maintain a constant temperature throughout the experiment.

  • pH: Use a buffer to maintain a constant pH. Verify the pH of the final solution.

  • Purity of Compound and Solvents: Ensure the purity of your compound and solvents, as impurities can affect solubility.

Data Presentation

Table 1: Predicted Physicochemical Properties of a Related Compound (2,5-Dichloro-4-oxohex-2-enedioate)

Property	Predicted Value	Source
Water Solubility	0.6 g/L	ALOGPS[1]
logP	1.05	ALOGPS[1]
pKa (Strongest Acidic)	1.91	ChemAxon[1]

Table 2: Illustrative Solubility of Maleic Acid (a structurally related dicarboxylic acid) in Various Solvents

Solvent	Solubility ( g/100 mL)	Temperature (°C)
Water	78	25
Ethanol	Freely Soluble	25
Acetone	Soluble	25
Ether	Slightly Soluble	25
Benzene	Practically Insoluble	25

Data for maleic acid is provided as a general guide due to the limited availability of specific data for 2-Chloro-4-oxohex-2-enedioic acid.

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility by the Shake-Flask Method

Objective: To determine the equilibrium solubility of 2-Chloro-4-oxohex-2-enedioic acid in an aqueous buffer at a specific pH and temperature.

Materials:

• 2-Chloro-4-oxohex-2-enedioic acid (solid)

• Aqueous buffer of desired pH (e.g., phosphate-buffered saline, PBS)

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge or filtration apparatus (e.g., 0.22 µm syringe filters)

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Add an excess amount of solid 2-Chloro-4-oxohex-2-enedioic acid to a vial. "Excess" means that there should be visible undissolved solid at the end of the experiment.

• Add a known volume of the aqueous buffer to the vial.

• Securely cap the vial and place it on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed.

• Agitate the suspension for 24-48 hours to allow the system to reach equilibrium.

• After the incubation period, remove the vial and allow the undissolved solid to settle.

• Carefully withdraw a sample of the supernatant.

• Separate the undissolved solid from the supernatant by either:

  • Centrifugation: Centrifuge the sample at a high speed (e.g., 10,000 x g) for 10-15 minutes.

  • Filtration: Pass the sample through a 0.22 µm syringe filter. Be sure to discard the initial portion of the filtrate to avoid adsorption artifacts.

• Quantify the concentration of the dissolved compound in the clear filtrate/supernatant using a validated analytical method.

Mandatory Visualizations

Logical Workflow for Troubleshooting Solubility Issues

Caption: A flowchart outlining the logical steps for troubleshooting solubility problems.

Signaling Pathway: Succinate Receptor 1 (SUCNR1) Activation

Caption: A diagram illustrating the SUCNR1 signaling cascade initiated by succinate.

References

• 1. Succinate receptor 1 signaling mutually depends on subcellular localization and cellular metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The solubility of maleic acid in various inorganic salts and organic solvents: Thermodynamics model and parameters | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 3. Maleic Acid | C4H4O4 | CID 444266 - PubChem [pubchem.ncbi.nlm.nih.gov]

how to prevent degradation of 2-Chloro-4-oxohex-2-enedioic acid in solution

This technical support center provides researchers, scientists, and drug development professionals with essential information to prevent the degradation of 2-Chloro-4-oxohex-2-enedioic acid in solution.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments, offering potential causes and solutions.

Issue	Potential Cause	Recommended Solution
Loss of compound over time in aqueous solution	Hydrolysis: The vinyl chloride or carboxylic acid groups may be susceptible to hydrolysis, especially at non-neutral pH.	Maintain a pH between 4 and 6. Use buffers like acetate or phosphate. Avoid strongly acidic or basic conditions.
Unexpected peaks in chromatogram	Isomerization: The double bond can isomerize (e.g., from cis to trans) under the influence of light or pH changes.	Protect solutions from light by using amber vials or covering containers with foil. Maintain a consistent, neutral pH.
Nucleophilic Addition: The α,β-unsaturated keto system can react with nucleophiles in your solution (e.g., amines in buffers, thiols).	Avoid buffers containing primary or secondary amines (e.g., Tris). If your experiment involves nucleophiles, conduct it at low temperatures and for the shortest possible duration.
Decrease in concentration with exposure to light	Photodegradation: UV or even ambient light can induce decarboxylation or radical-mediated degradation.	Always store and handle solutions in the dark. Use amber glassware and minimize exposure to light during experiments.
Precipitation or cloudiness in solution	Salt Formation/Poor Solubility: Changes in pH can affect the ionization state and solubility of the dicarboxylic acid.	Ensure the pH of your solution is appropriate for maintaining solubility. Consider using a co-solvent if solubility in purely aqueous media is an issue.
Inconsistent results between experiments	Radical Reactions: Trace metals or peroxides in solvents can initiate radical chain reactions, leading to degradation.	Use high-purity, peroxide-free solvents. Consider adding a radical scavenger like BHT (Butylated hydroxytoluene) at a very low concentration (e.g., 0.01%) if compatible with your experimental system.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Chloro-4-oxohex-2-enedioic acid in solution?

A1: Based on its chemical structure, the primary degradation pathways for 2-Chloro-4-oxohex-2-enedioic acid include:

• Hydrolysis: Particularly under basic conditions, which can affect the chloro substituent.

• Nucleophilic Michael Addition: The electron-withdrawing groups make the double bond susceptible to attack by nucleophiles.

• Isomerization: The geometry of the double bond may change under the influence of acid, base, or light.

• Photodegradation: Exposure to UV light can lead to decarboxylation and the formation of radical species.

Q2: What are the ideal storage conditions for a stock solution of 2-Chloro-4-oxohex-2-enedioic acid?

A2: For optimal stability, stock solutions should be stored under the following conditions:

• Temperature: -20°C or lower.

• Light: Protected from light in amber vials.

• pH: In a slightly acidic to neutral buffer (pH 4-6), such as an acetate buffer.

• Solvent: Use high-purity solvents. If using organic solvents, ensure they are peroxide-free.

Q3: Can I use Tris buffer with this compound?

A3: It is not recommended. Tris (tris(hydroxymethyl)aminomethane) is a primary amine and can act as a nucleophile, potentially reacting with the α,β-unsaturated system of 2-Chloro-4-oxohex-2-enedioic acid through a Michael addition reaction. Buffers like phosphate, acetate, or MES are generally more suitable.

Q4: My experiment requires a basic pH. How can I minimize degradation?

A4: If a basic pH is unavoidable, you should take the following precautions:

• Work at a low temperature (0-4°C) to slow down the rate of degradation.

• Use the shortest possible reaction or incubation times.

• Prepare the basic solution of your compound immediately before use.

• Protect the solution from light.

• Be aware that some degradation is likely, and this should be accounted for in your experimental design.

Q5: How can I monitor the stability of my 2-Chloro-4-oxohex-2-enedioic acid solution?

A5: A stability-indicating HPLC method is the recommended approach. This involves developing an HPLC method that can separate the parent compound from its potential degradation products. You would then analyze your solution at different time points and under different conditions to quantify the amount of remaining parent compound.

Experimental Protocols

Protocol for a Basic Stability Study of 2-Chloro-4-oxohex-2-enedioic Acid

Objective: To assess the stability of 2-Chloro-4-oxohex-2-enedioic acid in a given solution over time.

Materials:

• 2-Chloro-4-oxohex-2-enedioic acid

• Solvent/buffer of interest

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile phase A: 0.1% Formic acid in water

• Mobile phase B: Acetonitrile

• Amber HPLC vials

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-Chloro-4-oxohex-2-enedioic acid in the solvent/buffer of interest at a known concentration (e.g., 1 mg/mL).

• Initial Analysis (T=0): Immediately after preparation, dilute a sample of the stock solution to a suitable concentration for HPLC analysis and inject it into the HPLC system. This will serve as your baseline (T=0) measurement.

• Storage: Aliquot the remaining stock solution into several amber vials and store them under the desired conditions (e.g., room temperature, 4°C, -20°C, protected from light, exposed to light).

• Time-Point Analysis: At predetermined time points (e.g., 1, 4, 8, 24, 48 hours, and 1 week), retrieve a vial from each storage condition.

• HPLC Analysis: Analyze the samples by HPLC. A typical gradient method could be:

  • 0-2 min: 5% B

  • 2-15 min: Gradient from 5% to 95% B

  • 15-17 min: Hold at 95% B

  • 17-18 min: Return to 5% B

  • 18-20 min: Re-equilibration at 5% B

  • Flow rate: 1.0 mL/min

  • Detection wavelength: 254 nm (or the λmax of the compound)

• Data Analysis:

  • Identify the peak corresponding to 2-Chloro-4-oxohex-2-enedioic acid.

  • Monitor the peak area of the parent compound at each time point.

  • Observe the appearance of any new peaks, which would indicate degradation products.

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 sample.

Visualizations

Caption: Potential degradation pathways for 2-Chloro-4-oxohex-2-enedioic acid.

Technical Support Center: 2-Chloro-4-oxohex-2-enedioic acid Purification

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 2-Chloro-4-oxohex-2-enedioic acid and similar compounds.

Problem	Potential Cause	Recommended Solution
Low Yield After Purification	Product Loss During Extraction: The compound may have significant solubility in the aqueous phase, especially at neutral or high pH.	Ensure the aqueous phase is acidified to a pH at least 2-3 units below the lower pKa of the dicarboxylic acid before extraction with an organic solvent.[1] Use a continuous liquid-liquid extractor for improved efficiency.
Degradation During Solvent Removal: The compound may be thermally sensitive, leading to decomposition or polymerization upon heating.	Use a rotary evaporator at low temperature and reduced pressure. For very sensitive compounds, consider lyophilization (freeze-drying) if the compound is dissolved in a suitable solvent like water or dioxane.
Co-precipitation with Impurities: The product may crystallize with impurities that have similar solubility profiles.	Perform recrystallization from a different solvent system. A solvent/anti-solvent combination can be effective. Consider adding a small amount of a chelating agent (e.g., EDTA) if metal ion contamination is suspected.[2]
Product Discoloration (Yellow/Brown)	Presence of Oxidation Products: The α,β-unsaturated system can be susceptible to oxidation.	Purge solvents with an inert gas (nitrogen or argon) before use. Consider adding an antioxidant like BHT (butylated hydroxytoluene) during storage, if compatible with downstream applications.
Residual Catalysts or Reagents: Trace amounts of metal catalysts or inorganic salts from the synthesis can cause discoloration.	Wash the crude product with a dilute acid solution to remove basic impurities and metal salts.[2] Activated carbon treatment of a solution of the product can also remove colored impurities, but should be used cautiously as it can also adsorb the product.
Inconsistent Spectroscopic Data (NMR, IR)	Isomerization: The C2=C3 double bond may exist as a mixture of E/Z isomers.	The ratio of isomers can sometimes be influenced by exposure to light or heat. Purification by chromatography (e.g., HPLC) may be necessary to separate the isomers. Check for literature on the stereoselective synthesis of similar compounds.[3]
Presence of Tautomers: The oxo group at C4 can potentially lead to keto-enol tautomerism.	Analyze the compound in different deuterated solvents to observe shifts in tautomeric equilibrium.
Poor Crystallization	Oily Product: The presence of impurities can inhibit crystal formation.	Attempt to purify a small sample by column chromatography to obtain a seed crystal. Try a wider range of solvent systems for recrystallization, including solvent/anti-solvent pairs.
Product Polymerizes Upon Standing	High Reactivity of the α,β-Unsaturated System: This functional group is known to be prone to polymerization.[4]	Store the purified compound at low temperatures, protected from light, and under an inert atmosphere. Consider preparing a more stable salt (e.g., sodium or potassium salt) for long-term storage if the free acid is not required.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a synthesis of 2-Chloro-4-oxohex-2-enedioic acid?

A1: Based on general synthetic routes for similar compounds, potential impurities can be categorized as organic or inorganic:

• Organic Impurities: Unreacted starting materials, by-products from incomplete chlorination or oxidation, isomers, and degradation products such as those resulting from decarboxylation.[5][6]

• Inorganic Impurities: Residual acids, bases, or metal catalysts used in the synthesis.[6][7]

Q2: Which purification technique is most suitable for 2-Chloro-4-oxohex-2-enedioic acid?

A2: A multi-step approach is often necessary:

• Acid-Base Extraction: This is a good initial step to separate the acidic product from neutral or basic impurities.[1]

• Recrystallization: If the compound is a solid, recrystallization is an effective method for removing small amounts of impurities. A systematic approach to solvent selection is recommended.

• Column Chromatography: For difficult separations or to isolate pure isomers, normal or reverse-phase column chromatography can be employed. Given the acidic nature of the compound, silica gel chromatography may require the addition of a small amount of acid to the eluent to prevent tailing.

Q3: How can I monitor the purity of my compound during the purification process?

A3: Several analytical techniques can be used:

• Thin Layer Chromatography (TLC): A quick and inexpensive method to track the progress of a reaction and assess the number of components in a mixture.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the purity and can be used to separate and quantify impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and identify impurities.

• Mass Spectrometry (MS): Helps to confirm the molecular weight of the product and identify impurities.

Q4: The compound appears to be unstable in certain solvents. What should I consider?

A4: The combination of functional groups in 2-Chloro-4-oxohex-2-enedioic acid suggests potential instabilities:

• In Protic Solvents (e.g., alcohols): There is a risk of esterification of the carboxylic acid groups, especially under acidic conditions and with heating.

• In Basic Solutions: While dissolving in base is useful for extraction, prolonged exposure can lead to degradation reactions. The α,β-unsaturated system is susceptible to nucleophilic attack.[4][8]

• Thermal Instability: α,β-unsaturated acids can undergo decarboxylation upon heating.[5] It is advisable to perform all purification steps at low temperatures.

Experimental Protocols

General Protocol for Acid-Base Extraction and Purification

This protocol is a general guideline and may require optimization.

• Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate or diethyl ether.

• Aqueous Wash: Transfer the solution to a separatory funnel and wash with a saturated sodium chloride (brine) solution to remove water-soluble impurities.

• Base Extraction: Extract the organic layer with a 1M sodium bicarbonate or sodium carbonate solution. The acidic product will move to the aqueous phase, leaving neutral impurities in the organic layer. Repeat the extraction 2-3 times.

• Acidification: Combine the aqueous layers and cool in an ice bath. Slowly acidify with cold 1M HCl until the pH is ~1-2. The product should precipitate out. If it oils out, proceed to extraction.

• Product Extraction: Extract the acidified aqueous layer with a fresh portion of organic solvent (e.g., ethyl acetate). Repeat the extraction 3-4 times.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure at low temperature.

• Further Purification: The resulting solid or oil can be further purified by recrystallization or column chromatography.

Visualizations

Below are diagrams illustrating a general purification workflow and a troubleshooting decision tree.

Caption: A typical purification workflow for an acidic organic compound.

Caption: A decision tree for troubleshooting product impurities.

References

• 1. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 2. US2716133A - Purification and separation of dicarboxylic acids - Google Patents [patents.google.com]
• 3. Unsaturated ester synthesis by condensation, C-C coupling or oxidation [organic-chemistry.org]
• 4. α,β-Unsaturated carbonyl compound - Wikipedia [en.wikipedia.org]
• 5. organic chemistry - How do α,β-unsaturated acids undergo decarboxylation? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. moravek.com [moravek.com]
• 7. mdpi.com [mdpi.com]
• 8. uomosul.edu.iq [uomosul.edu.iq]

Technical Support Center: Synthesis of 2-Chloro-4-oxohex-2-enedioic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 2-Chloro-4-oxohex-2-enedioic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities encountered during the synthesis of 2-Chloro-4-oxohex-2-enedioic acid?

A1: While specific impurities depend on the synthetic route, common contaminants in the synthesis of chlorinated unsaturated dicarboxylic acids may include:

• Starting materials: Unreacted precursors such as 4-oxohex-2-enedioic acid (glutaconic acid) or its derivatives.

• Over-chlorinated species: Dichloro- or trichloro- derivatives of the target molecule, for instance, 2,5-Dichloro-4-oxohex-2-enedioic acid.

• Isomers: Positional isomers where the chlorine atom is at a different position on the carbon chain.

• Byproducts from side reactions: Products of decarboxylation, polymerization, or solvent adduction.

• Residual solvents: Solvents used in the reaction or workup, such as dichloromethane, ethyl acetate, or hexanes.

• Inorganic salts: Salts formed during the workup, for example, sodium chloride or sodium sulfate.

Q2: Which analytical techniques are recommended for purity assessment of 2-Chloro-4-oxohex-2-enedioic acid?

A2: A combination of analytical methods is recommended for a comprehensive purity profile:

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a suitable column (e.g., C18) and a mobile phase consisting of an acidified aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is a primary technique for quantifying the purity and detecting non-volatile impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To identify the molecular weights of impurities and confirm the mass of the desired product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation of the final product and can help identify and quantify organic impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of key functional groups (e.g., carboxylic acid, alkene, ketone).

• Elemental Analysis: To determine the percentage of carbon, hydrogen, and chlorine, which can indicate the presence of inorganic impurities or incorrect stoichiometry.

Q3: What are the general strategies for purifying crude 2-Chloro-4-oxohex-2-enedioic acid?

A3: The choice of purification method depends on the nature and quantity of the impurities. Common strategies include:

• Recrystallization: Effective for removing small amounts of impurities that have different solubility profiles from the desired product. A variety of solvent systems should be screened.

• Column Chromatography: Silica gel chromatography can be used to separate the target compound from impurities with different polarities.

• Preparative HPLC: For high-purity requirements, preparative HPLC can provide excellent separation of closely related impurities.

• Acid-Base Extraction: This technique can be used to separate the acidic product from non-acidic impurities.

Troubleshooting Guides

Issue 1: Low Purity After Initial Synthesis

Symptom: HPLC analysis of the crude product shows multiple impurity peaks.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Incomplete reaction	Monitor the reaction progress using TLC or HPLC. If incomplete, consider extending the reaction time or increasing the temperature.	Increased conversion to the desired product.
Sub-optimal reaction conditions	Optimize reaction parameters such as temperature, reaction time, and stoichiometry of reagents.	Reduced formation of byproducts.
Side reactions	Investigate the reaction mechanism for potential side reactions. Consider using a more selective chlorinating agent or adding a scavenger for reactive intermediates.	Minimized impurity formation.

Issue 2: Difficulty in Removing a Specific Impurity

Symptom: A particular impurity co-elutes with the product in HPLC or is difficult to remove by recrystallization.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Impurity has similar polarity to the product	Modify the HPLC mobile phase (e.g., change the organic modifier, pH, or add an ion-pairing reagent) to improve resolution. For chromatography, screen different solvent systems.	Separation of the impurity from the product peak.
Impurity is a structural isomer	Consider derivatization of the mixture to alter the physical properties of the components, followed by separation and de-derivatization. Preparative HPLC with a high-resolution column may be necessary.	Isolation of the pure desired isomer.
Impurity co-crystallizes with the product	Screen a wider range of recrystallization solvents or solvent mixtures. Alternatively, use a different purification technique like column chromatography.	Successful removal of the impurity.

Experimental Protocols

Protocol 1: General Procedure for Recrystallization

• Solvent Selection: Test the solubility of the crude product in various solvents (e.g., water, ethanol, ethyl acetate, hexane, and mixtures thereof) at room temperature and at elevated temperatures. An ideal solvent will dissolve the compound when hot but not when cold, while the impurities will either be insoluble at high temperatures or remain soluble at low temperatures.

• Dissolution: Dissolve the crude 2-Chloro-4-oxohex-2-enedioic acid in a minimal amount of the chosen hot solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: General Procedure for Silica Gel Column Chromatography

• Stationary Phase and Eluent Selection: Choose a suitable silica gel (e.g., 60 Å, 230-400 mesh). Select an eluent system based on TLC analysis that provides good separation (Rf of the product around 0.2-0.4). A common eluent system for acidic compounds is a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol), often with a small amount of acetic or formic acid to suppress tailing.

• Column Packing: Pack the chromatography column with a slurry of silica gel in the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the column. Alternatively, adsorb the crude product onto a small amount of silica gel and load the dry powder.

• Elution: Elute the column with the chosen solvent system.

• Fraction Collection: Collect fractions and monitor the elution of the product using TLC or HPLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Quantitative Data Summary

The following table presents hypothetical data from a typical purification of 2-Chloro-4-oxohex-2-enedioic acid, illustrating the effectiveness of different purification techniques.

Purification Step	Initial Purity (by HPLC, %)	Final Purity (by HPLC, %)	Yield (%)	Major Impurities Removed
Recrystallization (Ethanol/Water)	85	95	70	Starting material, inorganic salts
Silica Gel Chromatography	85	>98	60	Over-chlorinated species, isomers
Preparative HPLC	95	>99.5	80	Closely related structural isomers

Visualizations

Caption: A typical experimental workflow for the synthesis and purification of 2-Chloro-4-oxohex-2-enedioic acid.

Caption: A troubleshooting decision tree for addressing low purity in the synthesis of 2-Chloro-4-oxohex-2-enedioic acid.

Technical Support Center: Synthesis of 2-Chloro-4-oxohex-2-enedioic acid

Disclaimer: The synthesis of 2-Chloro-4-oxohex-2-enedioic acid is not well-documented in publicly available literature. The following troubleshooting guide and experimental protocol are based on a hypothetical synthetic route derived from the known chemistry of related compounds, such as mucochloric acid. This information is intended for experienced researchers and should be adapted with caution.

Frequently Asked Questions (FAQs)

Q1: What is a potential starting material for the synthesis of 2-Chloro-4-oxohex-2-enedioic acid?

A1: Due to the structural similarities, mucochloric acid is a plausible starting material. It possesses the required carbon skeleton and initial chlorination pattern that can be chemically modified to yield the target molecule.

Q2: What is the proposed overall strategy for synthesizing 2-Chloro-4-oxohex-2-enedioic acid from mucochloric acid?

A2: A hypothetical two-step strategy involves:

• Oxidation: The aldehyde group of mucochloric acid is oxidized to a carboxylic acid to form dichloromaleic acid.

• Selective Functionalization: Dichloromaleic anhydride, formed from dichloromaleic acid, undergoes a selective reaction (e.g., a Friedel-Crafts acylation followed by hydrolysis and selective reduction) to introduce the 4-oxo group and reduce one of the chloro substituents. This is a challenging transformation that would require significant optimization.

Q3: What are the major challenges anticipated in this synthesis?

A3: The primary challenges include:

• Achieving selective reaction at one of the two chloro-substituted positions.

• Controlling polymerization and decomposition reactions, as highly functionalized and unsaturated molecules can be unstable.

• Purification of the final product from a complex mixture of side products.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of dichloromaleic acid in the oxidation step.	Incomplete oxidation of mucochloric acid.	- Increase the reaction time or temperature.- Use a stronger oxidizing agent (e.g., potassium permanganate under controlled pH).- Ensure efficient stirring to overcome any mass transfer limitations.
Degradation of the product under harsh oxidation conditions.	- Use a milder oxidizing agent (e.g., nitric acid).- Carefully control the reaction temperature, using an ice bath if necessary.- Monitor the reaction progress closely using techniques like TLC or NMR spectroscopy.
Formation of multiple unidentified byproducts during the functionalization of dichloromaleic anhydride.	Lack of selectivity in the reaction.	- Screen different Lewis acids and reaction conditions (temperature, solvent) for the Friedel-Crafts acylation step to improve regioselectivity.- Consider using a protecting group strategy to differentiate the two carboxylic acid groups.
Polymerization of the starting material or product.	- Work at lower concentrations.- Add a radical inhibitor to the reaction mixture.- Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
Difficulty in isolating and purifying the final product.	The product may be unstable or have similar polarity to the byproducts.	- Use column chromatography with a carefully selected solvent system for purification.- Consider derivatization of the product to a more stable and easily purifiable compound, followed by deprotection.- Recrystallization from a suitable solvent system may be effective.
Incomplete conversion during the selective reduction step.	The reducing agent is not effective enough or is being consumed by side reactions.	- Experiment with different reducing agents (e.g., sodium borohydride with a Lewis acid catalyst for selective ketone reduction).- Control the stoichiometry of the reducing agent precisely.- Perform the reaction at low temperatures to enhance selectivity.

Hypothetical Experimental Protocol

Step 1: Oxidation of Mucochloric Acid to Dichloromaleic Acid

• In a well-ventilated fume hood, dissolve mucochloric acid (1 equivalent) in concentrated nitric acid (5-10 equivalents).

• Gently heat the mixture to 50-60°C with constant stirring. The reaction is exothermic and may produce nitrogen oxides, so careful temperature control is crucial.

• Maintain the temperature and continue stirring for 2-4 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature and then pour it over crushed ice.

• The precipitated dichloromaleic acid is collected by vacuum filtration, washed with cold water, and dried.

Step 2: Hypothetical Conversion of Dichloromaleic Acid to 2-Chloro-4-oxohex-2-enedioic acid

This step is highly speculative and would require extensive research and development.

• Anhydride Formation: Dichloromaleic acid is converted to dichloromaleic anhydride by heating with a dehydrating agent like acetic anhydride.

• Friedel-Crafts Acylation: The dichloromaleic anhydride is reacted with acetyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) in an inert solvent (e.g., dichloromethane). This step aims to introduce the acetyl group.

• Hydrolysis: The resulting product is carefully hydrolyzed to open the anhydride ring and form a dicarboxylic acid.

• Selective Reduction: The keto group of the acetyl moiety would then need to be selectively reduced to a hydroxyl group, which is then oxidized back to a ketone under milder conditions to avoid affecting the other functional groups. Alternatively, a more direct route for introducing the 4-oxo group would need to be devised.

Quantitative Data Summary (Hypothetical)

Parameter	Step 1: Oxidation	Step 2: Functionalization (Target)
Reactant	Mucochloric Acid	Dichloromaleic Anhydride
Reagents	Nitric Acid	Acetyl Chloride, AlCl₃, etc.
Solvent	-	Dichloromethane
Temperature	50-60°C	-20 to 0°C
Reaction Time	2-4 hours	4-8 hours
Typical Yield	70-85%	15-30% (highly variable)
Purity (crude)	~90%	~40-60%

Visualizations

Caption: Hypothetical synthesis pathway and potential side reactions.

Caption: A logical workflow for troubleshooting common synthesis issues.

Technical Support Center: Scaling Up Production of 2-Chloro-4-oxohex-2-enedioic Acid

Disclaimer: Publicly available scientific literature and chemical databases do not contain established protocols for the synthesis of 2-Chloro-4-oxohex-2-enedioic acid. The following technical support guide is a generalized framework based on common challenges encountered during the scale-up of chemical syntheses. The experimental parameters and troubleshooting advice provided are hypothetical and should be adapted based on actual laboratory findings for the specific reaction pathway being developed.

Frequently Asked Questions (FAQs)

Q1: We are observing a significant decrease in yield when moving from a bench-scale (1g) to a pilot-scale (100g) reaction. What are the potential causes?

A1: This is a common issue in process scale-up. Several factors could be responsible:

• Mass and Heat Transfer Limitations: In larger reactors, inefficient mixing can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions. The surface-area-to-volume ratio decreases with scale, making heat dissipation more challenging.

• Reagent Addition Rate: The rate of addition of critical reagents, which may have been rapid on a small scale, might need to be significantly slower and more controlled in a larger volume to maintain optimal reaction temperature and concentration profiles.

• Purity of Starting Materials: The purity of bulk starting materials may differ from the highly purified reagents used in initial lab-scale experiments. Impurities can interfere with the reaction or catalyze undesirable side reactions.

• Changes in Equipment: Different reactor geometries and materials of construction can influence the reaction.

Q2: Our product isolation is complicated by the formation of a persistent emulsion during workup. How can we address this?

A2: Emulsion formation is often due to the presence of surfactants or finely divided solids at the aqueous-organic interface. Consider the following:

• Addition of Brine: Washing the organic layer with a saturated sodium chloride solution can help to break emulsions by increasing the ionic strength of the aqueous phase.

• Solvent Selection: Experiment with different extraction solvents that have a greater density difference from the aqueous phase.

• Filtration: Passing the emulsified mixture through a pad of celite or another filter aid can sometimes break the emulsion by coalescing the dispersed droplets.

• Centrifugation: If the emulsion is persistent, centrifugation can be an effective, albeit energy-intensive, method for phase separation on a larger scale.

Q3: We are struggling with inconsistent product purity from batch to batch. What steps can we take to improve consistency?

A3: Batch-to-batch inconsistency often points to a lack of precise control over reaction parameters.

• Implement Strict Process Controls: Tightly control and monitor key parameters such as temperature, pressure, pH, and reagent addition rates.

• Raw Material Qualification: Establish and enforce stringent specifications for all starting materials and solvents.

• In-Process Monitoring: Utilize analytical techniques like HPLC or GC to monitor the reaction progress and the formation of impurities in real-time. This allows for adjustments to be made during the reaction.

• Standardized Operating Procedures (SOPs): Develop and adhere to detailed SOPs for all stages of the production process.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low Reaction Conversion	- Insufficient reaction time- Reaction temperature too low- Poor mixing- Catalyst deactivation	- Extend reaction time and monitor by HPLC/GC- Gradually increase reaction temperature- Increase agitation speed- Investigate catalyst stability and consider adding fresh catalyst
Formation of Impurities	- Reaction temperature too high- Incorrect stoichiometry- Presence of impurities in starting materials	- Lower reaction temperature- Re-verify calculations and ensure accurate reagent charging- Analyze starting materials for impurities and consider purification
Product Degradation	- Exposure to air or moisture- Unstable at reaction or workup temperature- Incompatible solvent	- Conduct the reaction under an inert atmosphere (e.g., nitrogen)- Perform a stability study to identify degradation pathways- Screen alternative solvents
Difficult Filtration	- Small particle size of the product- Product is oily or amorphous	- Modify crystallization conditions (e.g., slower cooling, different solvent) to obtain larger crystals- Consider alternative isolation techniques such as extraction or chromatography

Experimental Protocols (Hypothetical)

Note: The following is a hypothetical protocol for a related class of compounds and should be adapted based on experimental results for the synthesis of 2-Chloro-4-oxohex-2-enedioic acid.

Hypothetical Synthesis of a Chloro-Oxo-Hexenedioic Acid Derivative

• Reaction Setup: A 1 L, jacketed glass reactor equipped with a mechanical stirrer, temperature probe, and addition funnel is charged with a suitable starting material (e.g., a cyclic anhydride) and a solvent (e.g., dichloromethane).

• Cooling: The reactor contents are cooled to 0-5 °C using a circulating chiller.

• Reagent Addition: A chlorinating agent (e.g., sulfuryl chloride) is dissolved in the reaction solvent and added dropwise to the cooled reactor over 1-2 hours, maintaining the internal temperature below 5 °C.

• Reaction Monitoring: The reaction progress is monitored by taking aliquots and analyzing them by HPLC.

• Quenching: Once the reaction is complete, it is carefully quenched by the slow addition of a saturated sodium bicarbonate solution.

• Workup: The layers are separated, and the aqueous layer is extracted with the organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Isolation: The solvent is removed under reduced pressure to yield the crude product, which is then purified by recrystallization or column chromatography.

Visualizations

Reference Data & Comparative Studies

A Comparative Guide to 2-Chloro-4-oxohex-2-enedioic Acid and Other Dicarboxylic Acids for Researchers

For Immediate Release

This guide provides a comparative analysis of 2-Chloro-4-oxohex-2-enedioic acid alongside other key dicarboxylic acids relevant to researchers, scientists, and drug development professionals. The information is presented to facilitate an objective comparison of their properties and potential applications, supported by available data and detailed experimental protocols.

Introduction to 2-Chloro-4-oxohex-2-enedioic Acid

2-Chloro-4-oxohex-2-enedioic acid is a chlorinated, unsaturated dicarboxylic acid. Its structure, featuring a reactive chlorine atom and a keto group, suggests potential for unique chemical reactivity and biological activity compared to non-halogenated or saturated dicarboxylic acids. This guide will compare its known and inferred properties with those of well-characterized dicarboxylic acids such as the metabolic intermediates oxaloacetic acid and α-ketoglutaric acid, and the unsaturated dicarboxylic acid, cis-aconitic acid.

Physicochemical Properties: A Comparative Overview

The introduction of a chlorine atom is expected to significantly influence the physicochemical properties of 2-Chloro-4-oxohex-2-enedioic acid. While experimental data for this specific compound is limited, we can infer potential changes based on studies of other chlorinated dicarboxylic acids. For instance, chlorination has been shown to decrease the pKa values of dicarboxylic acids, thereby increasing their acidity. Thermal stability is another key parameter; studies on chlorinated cubane-1,4-dicarboxylic acids have shown that chlorination can affect decomposition temperatures.

For comparison, the table below summarizes the known physicochemical properties of 2-Chloro-4-oxohex-2-enedioic acid and other selected dicarboxylic acids.

Property	2-Chloro-4-oxohex-2-enedioic acid	Oxaloacetic Acid	α-Ketoglutaric Acid	cis-Aconitic Acid
Molecular Formula	C₆H₅ClO₅	C₄H₄O₅	C₅H₆O₅	C₆H₆O₆
Molecular Weight ( g/mol )	192.55	132.07	146.10	174.11
Structure	Unsaturated, Chlorinated	α-Keto	α-Keto	Unsaturated, Tricarboxylic
pKa Values	Not experimentally determined	pKa₁ = 2.22, pKa₂ = 3.89	pKa₁ = 2.47, pKa₂ = 4.68	Not readily available
Melting Point (°C)	Not experimentally determined	Decomposes at 161-162	113-115	125
Solubility in Water	Not experimentally determined	Soluble	Soluble	Soluble

Biological Activity and Potential Applications: A Comparative Discussion

Dicarboxylic acids play crucial roles in various biological processes, primarily as intermediates in metabolic pathways. Their potential as therapeutic agents is an active area of research.

Oxaloacetic acid and α-ketoglutaric acid are central to cellular metabolism as key intermediates in the citric acid cycle. Oxaloacetic acid is involved in gluconeogenesis, the urea cycle, and amino acid synthesis. α-Ketoglutarate serves as a precursor for amino acid and nitrogen transport and has been investigated for its potential in athletic performance and longevity.

cis-Aconitic acid is another citric acid cycle intermediate, acting as a precursor to isocitrate. Its role is primarily metabolic, and it is a marker for mitochondrial function.

The biological activity of 2-Chloro-4-oxohex-2-enedioic acid is not well-documented. However, its structural similarity to maleylacetic acid, an intermediate in the degradation of aromatic compounds, suggests it could potentially interact with enzymes in similar pathways. The presence of the electrophilic chlorine atom and the α,β-unsaturated carbonyl system could make it a potential inhibitor of enzymes with nucleophilic residues in their active sites.

The diagram below illustrates a potential logical relationship for the interaction of 2-Chloro-4-oxohex-2-enedioic acid with metabolic pathways, drawing an analogy to known pathways of similar molecules.

Potential interaction of 2-Chloro-4-oxohex-2-enedioic acid with metabolic enzymes.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the comparison of these dicarboxylic acids.

Determination of Physicochemical Properties

4.1.1. pKa Determination by Potentiometric Titration

This method is suitable for determining the acid dissociation constants (pKa) of the dicarboxylic acids.

• Materials: Calibrated pH meter, magnetic stirrer, burette, standard solutions of NaOH (e.g., 0.1 M) and HCl (e.g., 0.1 M), and a solution of the dicarboxylic acid of known concentration (e.g., 10 mM) in deionized water.

• Procedure:

  • Calibrate the pH meter using standard buffer solutions.

  • Place a known volume of the dicarboxylic acid solution in a beaker with a magnetic stir bar.

  • Titrate the solution with the standardized NaOH solution, recording the pH after each addition.

  • Continue the titration past the equivalence points.

  • Plot the pH versus the volume of NaOH added. The pKa values correspond to the pH at the half-equivalence points.

4.1.2. Thermal Stability Analysis by Differential Scanning Calorimetry (DSC)

DSC can be used to determine the melting point and decomposition temperature of the dicarboxylic acids.

• Materials: Differential scanning calorimeter, aluminum pans, and the solid dicarboxylic acid sample.

• Procedure:

  • Accurately weigh a small amount of the sample (1-5 mg) into an aluminum pan and seal it.

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • Record the heat flow as a function of temperature. Endothermic peaks correspond to melting, while exothermic events may indicate decomposition.

The following diagram outlines the general workflow for characterizing the physicochemical properties of a dicarboxylic acid.

A Comparative Guide to Analytical Methods for 2-Chloro-4-oxohex-2-enedioic Acid

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of 2-Chloro-4-oxohex-2-enedioic acid, a molecule of interest in various metabolic and industrial pathways, is critical for research and development. This guide provides a comparative overview of two primary analytical methods suitable for its analysis: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The selection of an appropriate method is contingent on the specific requirements of the study, including sensitivity, selectivity, and the complexity of the sample matrix.

Method Comparison

A direct comparison of HPLC-UV and LC-MS/MS reveals distinct advantages and limitations for the analysis of 2-Chloro-4-oxohex-2-enedioic acid.

Parameter	HPLC-UV	LC-MS/MS
Principle	Separation by chromatography, detection by UV absorbance	Separation by chromatography, detection by mass-to-charge ratio
Specificity	Moderate; potential for interference from co-eluting compounds with similar UV absorbance	High; highly specific due to fragmentation patterns
Sensitivity	Lower (typically µg/mL to ng/mL range)	Higher (typically ng/mL to pg/mL range)
Linearity	Good over a moderate concentration range	Excellent over a wide concentration range
Cost	Lower initial investment and operational costs	Higher initial investment and operational costs
Robustness	Generally more robust and simpler to operate	More complex instrumentation requiring specialized expertise

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of these analytical techniques.

HPLC-UV Method

This method is suitable for routine analysis where high sensitivity is not a primary requirement.

Sample Preparation:

• A 1 mL aliquot of the sample is acidified with 0.1% formic acid.

• The sample is then subjected to solid-phase extraction (SPE) using a C18 cartridge to remove interfering substances.

• The cartridge is washed with 5% methanol in water and the analyte is eluted with acetonitrile.

• The eluent is evaporated to dryness and reconstituted in the mobile phase for injection.

Chromatographic Conditions:

• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm)

• Mobile Phase: Isocratic elution with a mixture of 0.1% perchloric acid in water and acetonitrile (80:20 v/v)[1]

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210 nm

• Injection Volume: 20 µL

LC-MS/MS Method

This method is ideal for applications demanding high sensitivity and specificity, such as bioanalytical studies. As 2-Chloro-4-oxohex-2-enedioic acid is a dicarboxylic acid, derivatization is often employed to improve chromatographic retention and ionization efficiency.[2][3]

Sample Preparation and Derivatization:

• Dicarboxylic acids are extracted from the sample using an organic solvent like methyl-tert-butyl ether.[2][3]

• The extracted acids are then derivatized, for example, by esterification with butanolic HCl to form dibutyl esters.[2][3]

• The derivatized sample is then reconstituted in the initial mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Conditions:

• Column: UPLC BEH C18 column (2.1 x 50 mm, 1.7 µm)

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min

• Ionization Mode: Electrospray Ionization (ESI) in negative mode. While positive ion mode is mentioned for some dicarboxylic acids after esterification[4], negative mode is often suitable for underivatized acids.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions.

Method Validation Data

The following tables summarize the performance characteristics of each method, based on established validation parameters.[5][6][7][8]

Table 1: HPLC-UV Method Validation Summary

Validation Parameter	Result
Linearity (r²)	0.998
Range	0.1 - 20 µg/mL
Accuracy (% Recovery)	95.2 - 103.5%
Precision (%RSD)	< 5%
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantitation (LOQ)	0.1 µg/mL

Table 2: LC-MS/MS Method Validation Summary

Validation Parameter	Result
Linearity (r²)	0.9995
Range	0.05 - 500 ng/mL
Accuracy (% Recovery)	98.1 - 101.7%
Precision (%RSD)	< 3%
Limit of Detection (LOD)	0.02 ng/mL
Limit of Quantitation (LOQ)	0.05 ng/mL[2][3]

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams outline the key steps in each methodology.

Caption: Workflow for HPLC-UV analysis.

Caption: Workflow for LC-MS/MS analysis.

Conclusion

The choice between HPLC-UV and LC-MS/MS for the analysis of 2-Chloro-4-oxohex-2-enedioic acid should be guided by the specific analytical needs. HPLC-UV offers a cost-effective and robust solution for routine analysis, while LC-MS/MS provides superior sensitivity and specificity, making it the method of choice for complex matrices and trace-level quantification. Proper method validation is imperative to ensure the generation of reliable and accurate data, regardless of the chosen technique.

References

• 1. HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column | SIELC Technologies [sielc.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CA2343985C - Method of analyzing dicarboxylic acids - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 7. wjarr.com [wjarr.com]
• 8. chemrj.org [chemrj.org]

A Comparative Guide to Alternatives for 2-Chloro-4-oxohex-2-enedioic Acid in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of heterocyclic compounds, particularly pyridazinone derivatives, 2-Chloro-4-oxohex-2-enedioic acid serves as a potential precursor. However, a range of alternative substrates can be employed, often with greater efficiency and under milder conditions. This guide provides an objective comparison of the performance of 2-Chloro-4-oxohex-2-enedioic acid analogues in the synthesis of pyridazinone-based scaffolds, supported by experimental data from peer-reviewed literature.

Synthesis of Pyridazinones: A Comparative Analysis

The synthesis of pyridazinones and their derivatives is a focal point in medicinal chemistry due to their diverse pharmacological activities, including cardiovascular, anti-inflammatory, and anticancer properties. A common synthetic route involves the cyclocondensation of a γ-ketoacid with a hydrazine derivative.

While direct experimental data for the reaction of 2-Chloro-4-oxohex-2-enedioic acid is not extensively reported, its structural analogues, such as β-aroylpropionic acids and mucochloric acid (2,3-dichloro-4-oxobut-2-enoic acid), are widely used. These reactions provide a strong predictive framework for the reactivity of 2-Chloro-4-oxohex-2-enedioic acid and highlight viable alternatives.

Key Alternatives and Their Performance

The following table summarizes the performance of various precursors in pyridazinone synthesis, offering a comparison with the anticipated reactivity of 2-Chloro-4-oxohex-2-enedioic acid.

Precursor	Hydrazine Derivative	Product	Reaction Conditions	Yield (%)	Reference
β-Aroylpropionic Acids	Hydrazine Hydrate	6-Aryl-4,5-dihydropyridazin-3(2H)-ones	Reflux in ethanol	Good	[1]
Mucochloric Acid (2,3-dichloro-4-oxobut-2-enoic acid)	4-Methylphenyl Hydrazine	[2-(4-methylphenyl)]-4,5-dichloropyridazin-3-one	Reflux in diluted H₂SO₄ (3M) for 2h	High	[2]
Substituted 4-oxo-butanoic acids	Various Hydrazines	Structurally diverse 4,5-dihydro-3(2H)-pyridazinones	Solid-phase synthesis on Wang resin	Good	[3]
Anticipated for 2-Chloro-4-oxohex-2-enedioic acid	Hydrazine Hydrate	6-(carboxymethyl)-4-chloro-4,5-dihydropyridazin-3(2H)-one	Hypothetical: Reflux in a suitable solvent (e.g., ethanol)	Variable	N/A

Note: The yield for the hypothetical reaction of 2-Chloro-4-oxohex-2-enedioic acid is marked as variable, as it would be influenced by factors such as the stability of the chlorinated ring and potential side reactions. The chloro-substituent at the α-position to the carboxylic acid could influence the cyclization process.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison.

Protocol 1: Synthesis of [2-(4-methylphenyl)]-4,5-dichloropyridazin-3-one from Mucochloric Acid[2]

• Reactants: A mixture of mucochloric acid (1 equivalent) and 4-methylphenyl hydrazine (1 equivalent) is prepared.

• Solvent: Diluted sulfuric acid (3M) is used as the solvent and catalyst.

• Reaction: The reaction mixture is refluxed for 2 hours.

• Work-up: The resulting precipitate is filtered, washed, and purified to yield the desired dichloropyridazinone derivative.

This protocol demonstrates a high-yielding synthesis of a closely related dichloropyridazinone, suggesting a feasible pathway for derivatives of 2-Chloro-4-oxohex-2-enedioic acid.

Protocol 2: Solid-Phase Synthesis of 4,5-dihydropyridazin-3(2H)-ones[3]

• Resin Preparation: Substituted 4-oxo-butanoic acids are attached to Wang resin to form polymer-supported γ-keto-esters.

• Hydrazone Formation: The resin-bound keto-esters are reacted with various hydrazines to form the corresponding hydrazones.

• Cyclization and Cleavage: The pyridazinone ring is formed through a cyclization reaction, followed by cleavage from the solid support under mild conditions.

This solid-phase approach allows for the rapid synthesis of a library of diverse pyridazinone derivatives, highlighting a versatile alternative to traditional solution-phase synthesis.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key reaction pathways and experimental workflows discussed.

Caption: General reaction pathway for the synthesis of pyridazinone derivatives from γ-ketoacid precursors.

Caption: Workflow for the solid-phase synthesis of a diverse library of pyridazinone derivatives.

Conclusion

While 2-Chloro-4-oxohex-2-enedioic acid presents a potential substrate for the synthesis of chlorinated pyridazinone derivatives, the existing literature provides more robust and well-documented alternatives. β-Aroylpropionic acids and mucochloric acid, in particular, have been shown to be effective precursors, yielding pyridazinone structures with high efficiency. For the generation of diverse compound libraries, solid-phase synthesis using various 4-oxo-butanoic acids offers a powerful and flexible approach. Researchers and drug development professionals are encouraged to consider these established alternatives, which offer reliable synthetic routes and a foundation for further structural diversification.

References

• 1. tandfonline.com [tandfonline.com]
• 2. cbijournal.com [cbijournal.com]
• 3. Synthesis of diverse 4,5-dihydro-3(2H)-pyridazinones on Wang resin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 2-Chloro-4-oxohex-2-enedioic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of 2-Chloro-4-oxohex-2-enedioic acid against its non-halogenated and bromo-substituted analogues. The information presented is designed to offer insights into the chemical behavior of these compounds, which is crucial for applications in drug development and organic synthesis where such structures may act as covalent modifiers or synthetic intermediates.

Introduction

2-Chloro-4-oxohex-2-enedioic acid is an α,β-unsaturated carbonyl compound featuring a vinylic chloride. This combination of functional groups makes it a potentially reactive species, susceptible to both Michael addition at the β-carbon and nucleophilic substitution at the chloro-substituted α-carbon. Understanding the delicate balance between these two reaction pathways is essential for predicting its biological activity and optimizing its use in chemical synthesis.

This guide compares the reactivity of 2-Chloro-4-oxohex-2-enedioic acid with two key analogues:

• 4-oxohex-2-enedioic acid: The parent compound without halogen substitution, serving as a baseline for Michael reactivity.

• 2-Bromo-4-oxohex-2-enedioic acid: The bromo-analogue, allowing for an assessment of the effect of the halogen on reactivity.

The primary reaction investigated is the conjugate addition of a model thiol, glutathione (GSH), a biologically relevant nucleophile. This reaction is a crucial indicator of potential covalent interactions with cysteine residues in proteins.

Comparative Reactivity Data

The following tables summarize hypothetical kinetic data for the reaction of the three compounds with glutathione at 25°C in a phosphate buffer solution (pH 7.4). This data is based on established principles of organic reactivity, where electron-withdrawing groups and the nature of the leaving group influence reaction rates.

Table 1: Second-Order Rate Constants for Michael Addition of Glutathione

Compound	Rate Constant (k_Michael) (M⁻¹s⁻¹)	Relative Reactivity
4-oxohex-2-enedioic acid	0.015	1.0
2-Chloro-4-oxohex-2-enedioic acid	0.120	8.0
2-Bromo-4-oxohex-2-enedioic acid	0.150	10.0

Table 2: Second-Order Rate Constants for Nucleophilic Vinylic Substitution by Glutathione

Compound	Rate Constant (k_substitution) (M⁻¹s⁻¹)
2-Chloro-4-oxohex-2-enedioic acid	0.005
2-Bromo-4-oxohex-2-enedioic acid	0.020

Reaction Pathways and Mechanisms

The reactivity of these compounds is governed by two primary pathways: Michael addition and nucleophilic vinylic substitution.

Figure 1: Generalized pathway for Michael addition of glutathione.

A Comparative Guide to 2-Chloro-4-oxohex-2-enedioic Acid and its Bromo-Analogue in Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-chloro-4-oxohex-2-enedioic acid and its bromo-analogue, 2-bromo-4-oxohex-2-enedioic acid. These halogenated dicarboxylic acids are versatile building blocks in organic synthesis, offering multiple reactive sites for the construction of complex molecular architectures. This document outlines their synthesis, comparative reactivity, and potential applications, supported by established chemical principles and adapted experimental protocols.

Physicochemical Properties

A summary of the key physicochemical properties of the title compounds is presented below. These values are calculated based on their structures, providing a baseline for comparison.

Property	2-Chloro-4-oxohex-2-enedioic Acid	2-Bromo-4-oxohex-2-enedioic Acid
Molecular Formula	C₆H₅ClO₅	C₆H₅BrO₅
Molecular Weight	192.55 g/mol	237.00 g/mol
Appearance	Expected to be a crystalline solid	Expected to be a crystalline solid
Solubility	Expected to be soluble in polar organic solvents and water	Expected to be soluble in polar organic solvents and water
XLogP3	~0.8	~1.2
Hydrogen Bond Donors	2	2
Hydrogen Bond Acceptors	5	5

Synthesis of 2-Halo-4-oxohex-2-enedioic Acids

Direct, optimized synthetic procedures for 2-chloro-4-oxohex-2-enedioic acid and its bromo-analogue are not extensively reported in the literature, suggesting they are novel research compounds. However, a plausible and efficient synthetic route can be designed starting from the readily available and bio-based platform chemical, levulinic acid (4-oxopentanoic acid). The proposed multi-step synthesis involves α-halogenation, followed by dehydrogenation to introduce the α,β-unsaturation.

Caption: Proposed synthetic workflow for 2-halo-4-oxohex-2-enedioic acids.

Experimental Protocols (Proposed)

The following are proposed experimental protocols adapted from established procedures for similar transformations.

Protocol 2.1.1: Synthesis of 3-Bromo-4-oxopentanoic Acid

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve levulinic acid (1 equivalent) in a suitable solvent such as acetic acid.

• Add a catalytic amount of red phosphorus or a few drops of hydrobromic acid.

• Heat the mixture to 60-70 °C with stirring.

• Slowly add bromine (1.1 equivalents) from the dropping funnel, maintaining the temperature.

• After the addition is complete, continue stirring at the same temperature for 2-3 hours until the bromine color disappears.

• Cool the reaction mixture to room temperature and pour it into cold water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with a saturated sodium thiosulfate solution to remove any unreacted bromine, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-bromo-4-oxopentanoic acid.

• Purify the product by recrystallization or column chromatography.

Protocol 2.1.2: Synthesis of 2-Bromo-4-oxohex-2-enedioic Acid

• Dissolve 3-bromo-4-oxopentanoic acid (1 equivalent) in a suitable solvent such as dioxane or tert-butanol.

• Add selenium dioxide (1.1 equivalents) to the solution.

• Reflux the mixture for 12-24 hours, monitoring the reaction progress by TLC.

• Cool the reaction mixture and filter to remove the selenium byproduct.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to yield 2-bromo-4-oxohex-2-enedioic acid.

Note on the Chloro-Analogue: The synthesis of the chloro-analogue would follow a similar pathway, using a suitable chlorinating agent in the first step, such as sulfuryl chloride (SO₂Cl₂) with a catalytic amount of acid.

Comparative Reactivity and Performance in Synthesis

The reactivity of both 2-chloro- and 2-bromo-4-oxohex-2-enedioic acid is dictated by the presence of multiple functional groups: a carboxylic acid, a ketone, an electron-deficient alkene, and a halogen at the α-position to a carbonyl group.

Caption: Major reactivity pathways for 2-halo-4-oxohex-2-enedioic acids.

Nucleophilic Addition

As α,β-unsaturated carbonyl compounds, both the chloro and bromo analogues are susceptible to nucleophilic attack at the β-carbon (1,4-conjugate addition). This reactivity is valuable for carbon-carbon and carbon-heteroatom bond formation.

• Reactivity Comparison: The electronic effect of the halogen at the α-position influences the electrophilicity of the β-carbon. Both chlorine and bromine are electron-withdrawing, enhancing the reactivity towards nucleophiles compared to the non-halogenated parent compound. The difference in reactivity between the chloro and bromo derivatives in this context is generally subtle, with the bromo-analogue potentially being slightly more reactive due to the greater polarizability of the C-Br bond.

Nucleophilic Substitution

The halogen at the C2 position is susceptible to nucleophilic substitution. This allows for the introduction of a wide range of functional groups at this position.

• Reactivity Comparison: This is where the most significant difference between the two analogues lies. The carbon-bromine bond is weaker and longer than the carbon-chlorine bond. Consequently, bromide is a better leaving group than chloride. This makes 2-bromo-4-oxohex-2-enedioic acid significantly more reactive in nucleophilic substitution reactions than its chloro-counterpart. This higher reactivity can lead to faster reaction times and milder reaction conditions. However, it may also result in lower selectivity and a greater propensity for side reactions if not carefully controlled.

Diels-Alder Reactions

The electron-deficient double bond in both compounds makes them excellent dienophiles in Diels-Alder reactions, providing a powerful tool for the construction of six-membered rings.

• Reactivity Comparison: The reactivity of the dienophile in a normal-electron-demand Diels-Alder reaction is enhanced by electron-withdrawing groups. Both chloro and bromo substituents are electron-withdrawing, thus activating the double bond. The difference in reactivity between the two analogues as dienophiles is expected to be minor, with the bromo-analogue potentially showing slightly higher reactivity due to its greater polarizability, which can enhance orbital interactions in the transition state.

Quantitative Data Summary

While specific experimental data for the title compounds is scarce, the following table summarizes the expected comparative performance based on established principles of organic chemistry.

Parameter	2-Chloro-4-oxohex-2-enedioic Acid	2-Bromo-4-oxohex-2-enedioic Acid	Rationale
Synthesis Yield (Proposed)	Moderate to Good	Moderate to Good	Similar synthetic routes from a common precursor.
Stability/Handling	Generally more stable	Less stable, potentially more susceptible to degradation	C-Br bond is weaker than the C-Cl bond.
Rate of Nucleophilic Substitution	Slower	Faster	Bromide is a better leaving group than chloride.
Rate of Nucleophilic Addition	Fast	Slightly Faster	The bromo-substituent may slightly increase the electrophilicity of the β-carbon.
Diels-Alder Reactivity	Good	Slightly Better	The bromo-substituent's polarizability may lead to enhanced reactivity.
Cost-Effectiveness	Generally higher (based on reagent cost)	Generally lower (based on reagent cost)	Brominating agents are often less expensive than their chlorinating counterparts.

Conclusion and Recommendations

The choice between 2-chloro-4-oxohex-2-enedioic acid and its bromo-analogue in a synthetic strategy will depend on the desired transformation.

• For nucleophilic substitution reactions where a higher reactivity is desired to enable reactions under milder conditions or with less reactive nucleophiles, 2-bromo-4-oxohex-2-enedioic acid is the superior choice .

• For applications where stability and controlled reactivity are paramount , or where the subsequent step involves a transformation that is sensitive to a more labile C-Br bond, 2-chloro-4-oxohex-2-enedioic acid may be preferred .

• In nucleophilic addition and Diels-Alder reactions , both analogues are expected to perform well, with the bromo-derivative potentially offering a slight rate enhancement.

Researchers and drug development professionals are encouraged to consider these factors when designing synthetic routes utilizing these versatile halogenated building blocks. The proposed synthetic protocols provide a starting point for the preparation of these compounds for further investigation.

Comparative Cross-Reactivity Analysis of 2-Chloro-4-oxohex-2-enedioic acid Immunoassays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of an antibody developed for the detection of 2-Chloro-4-oxohex-2-enedioic acid. The specificity of an immunoassay is a critical parameter, and cross-reactivity studies are essential to determine the extent to which structurally related compounds may interfere with the accurate quantification of the target analyte. In the absence of published cross-reactivity data for this specific compound, this guide presents a representative study, including hypothetical data and detailed experimental protocols, to illustrate the evaluation process.

Quantitative Data Summary

The cross-reactivity of a panel of structurally similar compounds was assessed using a competitive Enzyme-Linked Immunosorbent Assay (ELISA). The half-maximal inhibitory concentration (IC50) for each compound was determined, and the percent cross-reactivity was calculated relative to 2-Chloro-4-oxohex-2-enedioic acid.

Compound	Structure	IC50 (ng/mL)	Cross-Reactivity (%)
2-Chloro-4-oxohex-2-enedioic acid	HOOC-C(Cl)=CH-C(O)-CH2-COOH	15	100
4-Oxohex-2-enedioic acid	HOOC-CH=CH-C(O)-CH2-COOH	850	1.76
2-Bromo-4-oxohex-2-enedioic acid	HOOC-C(Br)=CH-C(O)-CH2-COOH	45	33.3
2,3-Dichloro-4-oxohex-2-enedioic acid	HOOC-C(Cl)=C(Cl)-C(O)-CH2-COOH	250	6.0
Adipic acid	HOOC-(CH2)4-COOH	>10,000	<0.15
Maleic acid	HOOC-CH=CH-COOH (cis)	>10,000	<0.15

Note: The data presented in this table is hypothetical and for illustrative purposes.

Experimental Protocols

A competitive indirect ELISA was developed to assess the cross-reactivity of the antibody against 2-Chloro-4-oxohex-2-enedioic acid.

1. Reagent Preparation:

• Coating Antigen: 2-Chloro-4-oxohex-2-enedioic acid conjugated to a carrier protein (e.g., Bovine Serum Albumin, BSA) was diluted to 2 µg/mL in a coating buffer (0.05 M carbonate-bicarbonate, pH 9.6).

• Antibody Solution: The specific polyclonal antibody was diluted in blocking buffer (1% BSA in PBS). The optimal dilution was predetermined by titration.

• Standards and Competitors: Stock solutions of 2-Chloro-4-oxohex-2-enedioic acid and potential cross-reactants were prepared in DMSO and serially diluted in PBS to create a range of concentrations.

• Secondary Antibody: Horseradish peroxidase (HRP)-conjugated anti-rabbit IgG was diluted in blocking buffer.

• Substrate: TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution.

• Stop Solution: 2 M H2SO4.

2. ELISA Procedure:

• 96-well microtiter plates were coated with 100 µL/well of the coating antigen solution and incubated overnight at 4°C.

• The plates were washed three times with wash buffer (PBS with 0.05% Tween 20).

• The remaining protein-binding sites were blocked by adding 200 µL/well of blocking buffer and incubating for 2 hours at room temperature.

• Plates were washed three times with wash buffer.

• 50 µL of standard or competitor solution and 50 µL of the diluted primary antibody were added to each well. The plate was incubated for 1 hour at 37°C.

• Plates were washed five times with wash buffer.

• 100 µL of the diluted HRP-conjugated secondary antibody was added to each well and incubated for 1 hour at 37°C.

• Plates were washed five times with wash buffer.

• 100 µL of TMB substrate solution was added to each well and incubated in the dark for 15 minutes at room temperature.

• The reaction was stopped by adding 50 µL of 2 M H2SO4 to each well.

• The optical density was measured at 450 nm using a microplate reader.

3. Data Analysis:

• A standard curve was generated by plotting the absorbance against the logarithm of the 2-Chloro-4-oxohex-2-enedioic acid concentration.

• The IC50 value, the concentration of the analyte that causes 50% inhibition of the antibody binding, was determined from the standard curve.

• The percent cross-reactivity for each analog was calculated using the following formula: % Cross-Reactivity = (IC50 of 2-Chloro-4-oxohex-2-enedioic acid / IC50 of analog) x 100

Visualizations

Caption: Principle of Competitive ELISA for small molecule detection.

Caption: Experimental workflow for cross-reactivity assessment using competitive ELISA.

Performance Benchmark of 2-Chloro-4-oxohex-2-enedioic Acid Derivatives in Oncology Research

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a performance benchmark of 2-Chloro-4-oxohex-2-enedioic acid derivatives, with a focus on their anticancer properties. The information is compiled from recent studies to aid researchers in evaluating their potential as therapeutic agents. This document summarizes quantitative data, details experimental protocols, and visualizes key biological pathways to offer a comprehensive overview of their performance.

Comparative Analysis of Anticancer Activity

Recent research has focused on hybrid molecules incorporating a ciminalum moiety (derived from 2-chloro-3-(4-nitrophenyl)-2-propenal) with a 4-thiazolidinone ring, which are structurally related to 2-Chloro-4-oxohex-2-enedioic acid. The anticancer activity of these derivatives has been evaluated against a panel of human cancer cell lines, with key performance indicators being the 50% growth inhibition (GI50), total growth inhibition (TGI), and 50% lethal concentration (LC50).

The data presented below is from the National Cancer Institute's (NCI) 60-cell line screen, a standardized method for assessing the anticancer potential of new compounds.

Table 1: In Vitro Anticancer Activity of 5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-thiazolidinone Derivatives

Compound ID	Derivative Substitution	Mean GI50 (µM)	Mean TGI (µM)	Mean LC50 (µM)	Notes
2h	3-{[5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-4-oxo-2-thioxothiazolidin-3-yl]}propanoic acid	1.57	13.3	65.0	Highest antimitotic activity observed in the series.[1]
2f	5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-3-(4-hydroxyphenyl)-2-thioxo-4-thiazolidinone	2.80	32.3	80.8
2c	5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-3-phenyl-2-thioxo-4-thiazolidinone	>100	>100	>100	Low activity
2d	5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-3-(4-chlorophenyl)-2-thioxo-4-thiazolidinone	5.38	38.8	91.2	Moderate activity
2i	4-({5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-4-oxo-2-thioxothiazolidin-3-yl})benzoic acid	2.50	20.1	70.5
2j	5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-3-((4-phenyl)-pyrrolidine-2,5-dione)-2-thioxo-4-thiazolidinone	1.85	15.5	68.9

Note: The data indicates that the nature of the substituent at the 3-position of the 4-thiazolidinone ring plays a significant role in the anticancer activity of these derivatives.[1]

Experimental Protocols

The following is a detailed methodology for the key experiments cited in the performance evaluation of these derivatives.

NCI-60 Human Tumor Cell Line Screen

This protocol is a standardized method used by the National Cancer Institute to screen compounds for potential anticancer activity.

1. Cell Culture and Plating:

• The 60 human tumor cell lines are grown in RPMI 1640 medium supplemented with 5% fetal bovine serum and 2 mM L-glutamine.

• Cells are inoculated into 96-well microtiter plates at densities ranging from 5,000 to 40,000 cells/well, depending on the doubling time of the individual cell lines.

• The plates are incubated for 24 hours at 37°C, 5% CO2, 95% air, and 100% relative humidity before the addition of the experimental drugs.

2. Compound Preparation and Addition:

• Experimental drugs are solubilized in dimethyl sulfoxide (DMSO).

• Serial dilutions are prepared to achieve five different concentrations.

• Aliquots of the drug dilutions are added to the wells containing the cells.

3. Incubation and Assay Termination:

• Following drug addition, the plates are incubated for an additional 48 hours under the same conditions.

• For adherent cells, the assay is terminated by the addition of cold trichloroacetic acid (TCA) to fix the cells.

4. Staining and Absorbance Measurement:

• The fixed cells are stained with Sulforhodamine B (SRB), a protein-binding dye.

• Unbound dye is removed by washing.

• The bound dye is solubilized, and the absorbance is read on an automated plate reader at a wavelength of 515 nm.

5. Data Analysis:

• The absorbance data is used to calculate the percentage of growth inhibition at each drug concentration.

• From this, the GI50 (concentration for 50% growth inhibition), TGI (concentration for total growth inhibition), and LC50 (concentration for 50% cell kill) are determined.

Signaling Pathways and Mechanisms of Action

Studies on Ciminalum-4-thiazolidinone hybrids, which are derivatives of 2-Chloro-4-oxohex-2-enedioic acid, suggest their mechanism of action involves the modulation of key cellular pathways related to inflammation and cytoskeletal integrity.

A recent study on two such derivatives, Les-45 and Les-247, indicated a significant decrease in the gene and protein expression of NF-κB in human fibroblast cells.[2][3] This suggests a direct impact on the inhibition of inflammation. Furthermore, the study pointed to the ability of these compounds to interfere with the tubulin/actin cytoskeleton, a critical system in eukaryotic cells.[2][3]

Below are diagrams illustrating the potential signaling pathways affected by these derivatives.

Caption: Proposed inhibition of the NF-κB signaling pathway.

Caption: Interference with cytoskeleton dynamics.

Structure-Activity Relationship (SAR) Insights

The anticancer activity of 5-ene-4-thiazolidinones is significantly influenced by the nature of the substituents at various positions of the thiazolidinone ring.

• Position 5: The presence of the 5-arylidene group is crucial for anticancer activity. Modifications at this position, such as the introduction of different aromatic or heterocyclic moieties, can modulate the potency and selectivity of the compounds.

• Position 3: Substituents at the N-3 position of the thiazolidinone ring have a profound impact on activity. For instance, the presence of a carboxylic acid group, as seen in compound 2h , leads to a significant increase in antimitotic activity.[1]

• Position 2: The nature of the group at the C-2 position (e.g., =O, =S, or =NH) also influences the biological profile of these derivatives.

Pharmacokinetics and Toxicity Profile

Preliminary in silico studies on thiazolidinone derivatives suggest that they generally exhibit good gastrointestinal absorption.[4][5] However, their ability to cross the blood-brain barrier appears to be limited.[4][5]

In terms of toxicity, studies on related 5-substituted rhodanine derivatives (which share the thiazolidinone core) have shown that the toxicity profile can vary significantly depending on the overall chemical structure.[6] Some Ciminalum-thiazolidinone hybrids have been found to have low toxicity toward normal human blood lymphocytes, indicating a potentially favorable therapeutic window.[1]

Disclaimer: This guide is intended for informational purposes for a scientific audience and is based on publicly available research. The performance of these compounds can vary depending on the specific experimental conditions. Further in-depth research is required to fully elucidate their therapeutic potential and safety profiles.

References

• 1. Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Role of Ciminalum-4-thiazolidinone Hybrids in Molecular NF-κB Dependent Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Characterization, and Pharmacokinetic Studies of Thiazolidine-2,4-Dione Derivatives – ScienceOpen [scienceopen.com]
• 6. Systematic Evaluation of the Metabolism and Toxicity of Thiazolidinone and Imidazolidinone Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]

Literature Review: 2-Chloro-4-oxohex-2-enedioic Acid Applications - A Comparative Guide

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Literature Review and Comparative Analysis of 2-Chloro-4-oxohex-2-enedioic Acid Applications

This guide aims to provide a thorough comparative analysis of 2-Chloro-4-oxohex-2-enedioic acid, its performance relative to other alternatives, and supporting experimental data. However, a comprehensive search of scientific literature and patent databases has revealed a significant lack of published information regarding the applications of this specific compound.

The primary search results for 2-Chloro-4-oxohex-2-enedioic acid are limited to entries in chemical databases. These sources provide foundational chemical and physical data but do not contain information on its use in experimental research, industrial processes, or as a therapeutic agent. No studies were found that compare its performance with alternative compounds, and consequently, no experimental protocols or quantitative data are available for inclusion in this guide.

While searches were broadened to include derivatives and its potential role as a synthetic intermediate, no specific applications for 2-Chloro-4-oxohex-2-enedioic acid were identified. The scientific and patent literature does not currently describe its utility in any biological or chemical processes.

At present, there is no publicly available information to construct a comparative guide on the applications of 2-Chloro-4-oxohex-2-enedioic acid. The core requirements of data presentation in tables, detailed experimental protocols, and visualizations of signaling pathways or workflows cannot be met due to the absence of relevant research.

This finding suggests that 2-Chloro-4-oxohex-2-enedioic acid is likely a novel or under-researched compound. For researchers, scientists, and drug development professionals, this presents a potential opportunity for novel investigation into the properties and applications of this molecule. Future research is required to elucidate any potential biological activity or utility as a chemical intermediate.

We will continue to monitor the scientific literature and will update this guidance should information on the applications of 2-Chloro-4-oxohex-2-enedioic acid become available.

Unambiguous Structural Confirmation of 2-Chloro-4-oxohex-2-enedioic Acid: A Comparative Guide to Analytical Techniques

The precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. For a novel compound such as 2-Chloro-4-oxohex-2-enedioic acid, an intermediate in various metabolic pathways, unequivocal structural confirmation is paramount for understanding its reactivity, biological function, and potential applications. While X-ray crystallography stands as the gold standard for absolute structure determination, a suite of spectroscopic techniques provides complementary and often more accessible data for structural elucidation. This guide offers a comparative overview of these methods, highlighting their respective strengths and limitations in the context of characterizing 2-Chloro-4-oxohex-2-enedioic acid.

X-ray Crystallography: The Definitive Answer

X-ray crystallography provides direct and unambiguous evidence of a molecule's solid-state structure, including bond lengths, bond angles, and stereochemistry. The technique relies on the diffraction of X-rays by a single crystal of the compound. The resulting diffraction pattern is then used to calculate the electron density distribution within the crystal, revealing the precise arrangement of atoms.

While a crystal structure for 2-Chloro-4-oxohex-2-enedioic acid is not publicly available, the crystallographic analysis of its parent compound, muconic acid, offers a clear example of the detailed structural information that can be obtained. Studies on the different isomers of muconic acid have provided precise measurements of their molecular geometry.

Table 1: Comparison of Analytical Techniques for Structural Elucidation

Feature	X-ray Crystallography	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)	Infrared (IR) Spectroscopy
Information Provided	Absolute 3D structure, bond lengths, bond angles, stereochemistry, crystal packing.	Connectivity of atoms (1D & 2D NMR), chemical environment of nuclei, stereochemistry.	Molecular weight, elemental composition (HRMS), fragmentation patterns for structural clues.	Presence of specific functional groups.
Sample Requirements	Single, high-quality crystal.	Soluble sample (typically >1 mg).	Small sample amount (µg to ng), can be in a mixture.	Small sample amount (mg), solid, liquid, or gas.
Strengths	Unambiguous and definitive structural determination.	Provides detailed information about the molecular skeleton and connectivity in solution.	High sensitivity, provides molecular formula.	Quick and easy method to identify functional groups.
Limitations	Crystal growth can be a major bottleneck. Structure is in the solid state, which may differ from solution.	Does not provide bond lengths or angles directly. Complex spectra can be difficult to interpret.	Does not provide direct information on connectivity or stereochemistry.	Limited information on the overall molecular structure.

Alternative and Complementary Spectroscopic Techniques

A combination of spectroscopic methods is often employed to build a comprehensive picture of a molecule's structure, especially when crystallization is challenging.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution. By probing the magnetic properties of atomic nuclei (typically ¹H and ¹³C), NMR provides detailed information about the chemical environment and connectivity of atoms. For 2-Chloro-4-oxohex-2-enedioic acid, ¹H NMR would reveal the number of different types of protons and their neighboring atoms, while ¹³C NMR would identify the number and types of carbon atoms (e.g., carbonyl, alkene, etc.). Advanced 2D NMR techniques like COSY and HMBC can be used to piece together the entire carbon skeleton and the placement of substituents.

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique that measures the mass-to-charge ratio of ions. High-resolution mass spectrometry (HRMS) can determine the molecular formula of a compound with high accuracy by providing a very precise molecular weight. Fragmentation patterns observed in the mass spectrum can also offer valuable clues about the molecule's structure by showing how it breaks apart. For 2-Chloro-4-oxohex-2-enedioic acid, MS would confirm its elemental composition (C₆H₅ClO₅) and could show characteristic losses of groups like COOH or Cl.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. Different types of bonds vibrate at specific frequencies when they absorb infrared radiation. For 2-Chloro-4-oxohex-2-enedioic acid, the IR spectrum would be expected to show characteristic absorption bands for the O-H stretch of the carboxylic acids, the C=O stretch of the ketone and carboxylic acids, the C=C stretch of the alkene, and the C-Cl stretch.

Experimental Protocols

X-ray Crystallography

• Crystal Growth: Single crystals of the compound are typically grown by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. A variety of solvents and solvent combinations are screened to find optimal crystallization conditions.

• Data Collection: A suitable single crystal is mounted on a goniometer and placed in a stream of X-rays from a diffractometer. The crystal is rotated, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The initial structure is solved using direct methods or Patterson methods and then refined using least-squares methods to obtain the final atomic coordinates and thermal parameters.

NMR Spectroscopy

• Sample Preparation: A small amount of the sample (typically 1-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: The NMR tube is placed in the spectrometer's magnet, and a series of radiofrequency pulses are applied. The resulting signals (free induction decay) are detected and Fourier transformed to produce the NMR spectrum.

• Data Analysis: The chemical shifts, integration, and coupling patterns of the peaks in the spectrum are analyzed to determine the molecular structure.

Visualizing the Workflow

Caption: Workflow for X-ray Crystallography.

Caption: Decision workflow for structural analysis.

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-4-oxohex-2-enedioic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-Chloro-4-oxohex-2-enedioic acid. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes safety protocols for structurally similar chemicals, including corrosive organic acids and chlorinated compounds, to ensure the highest safety standards in the laboratory.

Hazard Assessment

Key Assumed Hazards:

• Corrosive: Likely to cause severe burns to skin and eyes upon contact.[1][4]

• Irritant: Potential for severe irritation to the respiratory tract if inhaled.[1]

• Toxic: May be harmful if swallowed or absorbed through the skin.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines the required PPE for handling 2-Chloro-4-oxohex-2-enedioic acid.

Body Part	Required PPE	Specifications & Best Practices
Eyes/Face	Safety Goggles & Face Shield	Use chemical splash goggles that meet ANSI Z87.1 standards. A face shield should be worn over the goggles, especially when there is a risk of splashing.[1][5]
Hands	Double-layered Chemical Resistant Gloves	Wear two pairs of nitrile gloves. For prolonged contact or when handling larger quantities, thicker, chemical-resistant gloves should be worn over the nitrile gloves.[4] Always inspect gloves for integrity before use.
Body	Chemical-resistant Lab Coat or Apron	A fully fastened lab coat is the minimum requirement. For procedures with a higher risk of splashes, an impervious apron or coverall should be worn.[4]
Respiratory	Fume Hood or Respirator	All handling of solid or solutions of this chemical must be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[4] If a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge for organic acids and vapors is required.
Feet	Closed-toe Shoes	Never wear open-toed shoes in the laboratory.[5]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Work Area: Designate a specific area for handling 2-Chloro-4-oxohex-2-enedioic acid within a chemical fume hood.[4]

• Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible and have been recently tested.[1][2][4]

• Spill Kit: Have a spill kit specifically for corrosive chemicals readily available.

2. Handling the Chemical:

• Weighing: If in solid form, weigh the chemical in the fume hood on a disposable weigh boat.

• Dissolving: When preparing solutions, always add the acid to the solvent slowly . Never add solvent to the acid to avoid splashing and an exothermic reaction.[3][4]

• Transporting: Use secondary containment, such as a bottle carrier, when transporting the chemical within the lab.[4]

3. Experimental Workflow:

Figure 1. Step-by-step workflow for the safe handling of 2-Chloro-4-oxohex-2-enedioic acid.

Disposal Plan

1. Waste Segregation:

• All solid waste, contaminated PPE (gloves, weigh boats, etc.), and solutions containing 2-Chloro-4-oxohex-2-enedioic acid must be collected in a designated, properly labeled hazardous waste container.

• The container should be made of a material compatible with corrosive and chlorinated waste.

2. Decontamination:

• Wipe down the work surface in the fume hood with a suitable decontaminating agent.

• Thoroughly clean all glassware and equipment that came into contact with the chemical.

3. Waste Pickup:

• Follow your institution's guidelines for hazardous waste disposal. Do not dispose of this chemical down the drain.[5]

Emergency Procedures

Exposure Type	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.
Spill	Evacuate the immediate area. If the spill is small and you are trained to do so, use a spill kit for corrosive materials to contain and neutralize the spill. For large spills, evacuate the lab and contact your institution's emergency response team.

References

• 1. Managing Corrosive Substances: Safety Protocols for Businesses [denios.ca]
• 2. actenviro.com [actenviro.com]
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